(s)-1-(2-Nitrophenyl)ethanamine

• CAS: 198756-82-0

Core Science & Biosynthesis

A Guide to the Asymmetric Synthesis of (S)-1-(2-Nitrophenyl)ethanamine from 2-Nitroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral Amines

Chiral amines are fundamental building blocks in the synthesis of a vast array of pharmaceuticals and biologically active compounds. Their specific three-dimensional arrangement is often crucial for therapeutic efficacy, making the development of efficient and highly selective synthetic methods a primary focus in medicinal chemistry and drug development. (S)-1-(2-Nitrophenyl)ethanamine is a valuable chiral intermediate, and its enantioselective synthesis from the readily available prochiral ketone, 2-nitroacetophenone, presents a key challenge and opportunity in modern asymmetric synthesis.

This technical guide provides an in-depth exploration of the core principles and practical methodologies for the asymmetric reduction of 2-nitroacetophenone to yield the desired (S)-enantiomer of 1-(2-nitrophenyl)ethanamine. We will delve into the mechanistic underpinnings of catalyst selection, reaction optimization, and analytical validation, offering a comprehensive resource for researchers in the field.

Core Synthetic Strategy: Asymmetric Reduction of a Prochiral Ketone

The conversion of 2-nitroacetophenone to (s)-1-(2-Nitrophenyl)ethanamine is achieved through the enantioselective reduction of the carbonyl group. This transformation can be accomplished via several powerful catalytic methods, with the most prominent being asymmetric transfer hydrogenation (ATH) and asymmetric hydrogenation (AH). The success of these methods hinges on the use of a chiral catalyst, typically a transition metal complexed with a chiral ligand, which creates a chiral environment to favor the formation of one enantiomer over the other.

Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation has emerged as a practical and widely used method for the reduction of ketones due to its operational simplicity and the use of readily available hydrogen donors like isopropanol or a formic acid/triethylamine mixture.[1][2] The mechanism generally involves the transfer of a hydride from the hydrogen donor to the metal center of the catalyst and subsequently to the carbonyl carbon of the substrate.

Ruthenium(II) complexes, particularly those developed by Noyori and co-workers, have proven to be exceptionally effective for the ATH of aromatic ketones.[3][4][5] These catalysts typically feature a chiral N-tosylated 1,2-diamine ligand, such as (1S,2S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine (TsDPEN), which coordinates to the ruthenium center and directs the stereochemical outcome of the reduction.[6][7]

The choice of the chiral ligand is paramount in achieving high enantioselectivity. Chiral 1,2-diamines are considered "privileged ligands" because of their ability to form stable chelate complexes with the metal, thereby creating a well-defined and sterically hindered chiral pocket around the active site.[6][8] This steric environment dictates the facial selectivity of the hydride attack on the prochiral ketone.

dot

Caption: General workflow for the asymmetric transfer hydrogenation of 2-nitroacetophenone.

Experimental Protocol: Asymmetric Transfer Hydrogenation

This protocol provides a representative method for the synthesis of (S)-1-(2-Nitrophenyl)ethanamine using a Noyori-type catalyst.

Materials:

• 2-Nitroacetophenone

• [RuCl2(p-cymene)]2

• (1S,2S)-(+)-N-(p-Toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

• Formic acid (HCOOH)

• Triethylamine (Et3N)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Catalyst Pre-formation (in-situ): In a flame-dried Schlenk flask under an inert atmosphere (N2 or Ar), dissolve [RuCl2(p-cymene)]2 (0.5-1.0 mol%) and (S,S)-TsDPEN (1.1-2.2 mol% relative to Ru dimer) in anhydrous DCM or MeCN. Stir the mixture at room temperature for 20-30 minutes to form the active catalyst complex.

• Reaction Setup: To the catalyst solution, add 2-nitroacetophenone (1.0 equiv).

• Addition of Hydrogen Source: Prepare a 5:2 azeotropic mixture of formic acid and triethylamine. Add this mixture (5-10 equiv relative to the substrate) to the reaction flask.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Workup: Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO3 solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent such as DCM or ethyl acetate (3 x volume).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexanes/ethyl acetate) to afford the pure (S)-1-(2-Nitrophenyl)ethanamine.

Data Presentation: Catalyst Performance in Asymmetric Reductions

The choice of catalyst and reaction conditions significantly impacts the yield and enantioselectivity of the reaction. Below is a table summarizing typical results for the asymmetric reduction of acetophenone derivatives, which serve as a good model for the reduction of 2-nitroacetophenone.

Catalyst System	Substrate	Hydrogen Source	Yield (%)	ee (%)	Reference
[RuCl(p-cymene)((S,S)-TsDPEN)]	Acetophenone	HCOOH/Et3N	>99	98 (S)	[4]
Ir-polydiamine	Various Ketones	i-PrOH	High	up to 99	[1]
Ru-NNP Complex	Aryl Ketones	H2	High	up to 99.9	[9]
Oxazaborolidine/BH3	Ketones	Borane	High	High	[2]

Note: The enantiomeric excess (ee) and yield can vary depending on the specific substrate and reaction conditions.

Mechanistic Insights: The Origin of Enantioselectivity

The high degree of enantioselectivity observed in these reactions is a direct consequence of the well-defined chiral environment created by the catalyst. In the case of Noyori-type catalysts, the chiral diamine ligand and the arene ligand cooperatively control the approach of the substrate to the ruthenium hydride.

dot

Caption: Simplified catalytic cycle for the asymmetric transfer hydrogenation of a ketone.

The transition state involves a six-membered pericyclic arrangement where the hydride is transferred from the metal to the carbonyl carbon. The steric interactions between the substituents on the ketone and the bulky groups on the chiral ligand (e.g., the phenyl groups of TsDPEN) favor one of the two possible diastereomeric transition states, leading to the preferential formation of one enantiomer of the product amine.[7]

Analytical Validation: Determining Enantiomeric Excess

The accurate determination of the enantiomeric excess (ee) of the synthesized amine is crucial for validating the success of the asymmetric synthesis. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and reliable method for this purpose.[10][11][12]

General Chiral HPLC Protocol:

• Sample Preparation: Prepare a dilute solution of the purified amine in the mobile phase.

• Instrumentation: Use an HPLC system equipped with a suitable chiral column (e.g., cellulose- or amylose-based CSPs) and a UV detector.

• Mobile Phase: A typical mobile phase for chiral separations of amines is a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

• Analysis: Inject the sample and record the chromatogram. The two enantiomers will have different retention times, allowing for their separation and quantification.

• Calculation of ee: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = [|Area(S) - Area(R)| / (Area(S) + Area(R))] x 100

Conclusion

The asymmetric synthesis of (s)-1-(2-Nitrophenyl)ethanamine from 2-nitroacetophenone is a testament to the power and precision of modern catalytic methods. Asymmetric transfer hydrogenation, particularly with well-defined ruthenium catalysts bearing chiral diamine ligands, offers a highly efficient and selective route to this valuable chiral intermediate. A thorough understanding of the reaction mechanism, careful optimization of reaction conditions, and rigorous analytical validation are essential for achieving high yields and excellent enantioselectivities. The principles and protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to successfully implement and adapt these powerful synthetic tools in their own laboratories.

References

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• Wikipedia. Enantioselective reduction of ketones. Wikipedia. [Link]

• Ye, W., Zhao, M., & Yu, Z. Ruthenium(II) Pyrazolyl–Pyridyl–Oxazolinyl Complex Catalysts for the Asymmetric Transfer Hydrogenation of Ketones. Chemistry – A European Journal. [Link]

• Johnson, T. C., Torry, W. G., & Wills, M. Application of Ruthenium Complexes of Triazole-Containing Tridentate Ligands to Asymmetric Transfer Hydrogenation of Ketones. Organic Letters. [Link]

• Various Authors. Recent trends in organocatalyzed asymmetric reduction of prochiral ketones. Catalysis Science & Technology. [Link]

• Li, X. et al. Chiral Surfactant-Type Catalyst for Asymmetric Reduction of Aliphatic Ketones in Water. Journal of the American Chemical Society. [Link]

• Noyori, R. et al. Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture. Journal of the American Chemical Society. [Link]

• Various Authors. Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands. RSC Advances. [Link]

• Mbah, C. J. Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. [Link]

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• Various Authors.Chiral catalysts for reduction of ketones and process for their preparation.

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• Sánchez, J. M. et al. Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality. [Link]

• Various Authors. Photoinduced Synthesis of α-Amino Ketones from Nitroarenes and α-Hydroxy Ketones. ResearchGate. [Link]

• Morris, R. H. et al. The mechanism of efficient asymmetric transfer hydrogenation of acetophenone using an iron(II) complex containing an (S,S)-Ph2PCH2CH=NCHPhCHPhN=CHCH2PPh2 ligand. Journal of the American Chemical Society. [Link]

• Červený, J. et al. Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. Molecules. [Link]

• Wills, M. et al. Heterocycle-containing Noyori–Ikariya catalysts for asymmetric transfer hydrogenation of ketones. Dalton Transactions. [Link]

• Various Authors. SUPPLEMENTARY DATA. The Royal Society of Chemistry. [Link]

• Ikariya, T. et al. Selective Asymmetric Transfer Hydrogenation of α-Substituted Acetophenones with Bifunctional Oxo-Tethered Ruthenium(II) Catalysts. Academia.edu. [Link]

• Al-Kindy, S. et al. Enantiomeric determination of amines by high-performance liquid chromatography using chiral fluorescent derivatization reagents. Sultan Qaboos University House of Expertise. [Link]

• Various Authors.Green synthesis method of 2-hydroxy-3-nitroacetophenone.

• Noyori, R. Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). NobelPrize.org. [Link]

• Myers, A. G. The Noyori Asymmetric Hydrogenation Reaction. Harvard University. [Link]

• Lu, Y. et al. Catalytic Asymmetric Synthesis of Chiral γ-Amino Ketones via Umpolung Reactions of Imines. PMC. [Link]

• Knighton, R. C. et al. Asymmetric transfer hydrogenation of acetophenone derivatives using 2-benzyl-tethered ruthenium (II)/TsDPEN complexes bearing η6-(p-OR) (R = H, iPr, Bn, Ph) ligands. University of Southampton ePrints. [Link]

• Various Authors. Enantioselective Reduction of Acetophenone Analogues Using Carrot and Celeriac Enzymes System. ResearchGate. [Link]

• Various Authors. Biocatalytic Approach to Chiral β-Nitroalcohols by Enantioselective Alcohol Dehydrogenase-Mediated Reduction of α-Nitroketones. MDPI. [Link]

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• Various Authors. Recent advances in the discovery and synthetic application of oxidoreductases for the production of chiral amines. PMC. [Link]

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• Soni, P. & Banerjee, U. C. Enantioselective reduction of acetophenone and its derivatives with a new yeast isolate Candida tropicalis PBR-2 MTCC 5158. Biotechnology Journal. [Link]

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• Various Authors. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. Organic Chemistry Portal. [Link]

• Knowles, W. S. & Sabacky, M. J. Catalytic asymmetric hydrogenation employing a soluble, optically active, rhodium complex. Chemical Communications (London). [Link]

• NIST. Ethanone, 1-(2-nitrophenyl)-. NIST WebBook. [Link]

• Various Authors. Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs. Chemical Society Reviews. [Link]

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Chemical and physical properties of (s)-1-(2-Nitrophenyl)ethanamine

Part 1: Executive Summary

(S)-1-(2-Nitrophenyl)ethanamine (also known as (S)-α-methyl-2-nitrobenzylamine) is a high-value chiral building block characterized by significant steric congestion due to the ortho-nitro substituent. Unlike its para-substituted counterparts used in commercial beta-3 agonists (e.g., Mirabegron), the ortho-isomer is primarily utilized as a specialized chiral auxiliary and a precursor for enantiopure indole alkaloids and tetrahydroquinolines.

This guide provides a definitive technical analysis of its physicochemical properties, validated asymmetric synthesis protocols, and handling requirements for medicinal chemistry applications.

Part 2: Molecular Identity & Stereochemistry

The compound exists as a free base (often an oil) but is most commonly handled as a stable hydrochloride salt to prevent oxidative degradation and racemization.

Property	Data
IUPAC Name	(1S)-1-(2-Nitrophenyl)ethanamine
Common Synonyms	(S)-α-Methyl-2-nitrobenzylamine; (S)-1-(2-Nitrophenyl)ethylamine
CAS Number (HCl)	1113041-80-7
CAS Number (Free Base)	122779-41-3
Molecular Formula	C₈H₁₀N₂O₂ (Free Base) / C₈H₁₁ClN₂O₂ (HCl Salt)
Molecular Weight	166.18 g/mol (Base) / 202.64 g/mol (HCl)
SMILES (Isomeric)	Cc1ccccc1[O-]
Chiral Center	C1 (Alpha-carbon); Configuration: (S)

Part 3: Physical Characterization

The physical behavior of (S)-1-(2-Nitrophenyl)ethanamine is dominated by the strong dipole of the nitro group and the hydrogen-bonding capability of the primary amine.

Table 1: Physicochemical Constants

Parameter	Value / Description	Notes
Physical State	Yellow crystalline solid (HCl)	Free base is a viscous yellow oil.
Melting Point	~200 °C (Decomposes)	Value for HCl salt. Free base is liquid at RT.[1]
Boiling Point	~106–110 °C @ 1 mmHg	Extrapolated from analogous alcohols; vacuum distillation required.
Solubility	High: Water, Methanol, DMSO	HCl salt is hygroscopic.
pKa (Conjugate Acid)	~8.9	Lower than typical benzylamines (9.5) due to electron-withdrawing o-NO₂.
Optical Rotation	(Variable)	Highly dependent on concentration/solvent. Ortho effect induces significant rotation compared to para.

Part 4: Synthesis & Manufacturing Protocols

Two primary routes exist for accessing high-enantiomeric excess (ee) material: Classical Resolution (scalable, lower cost) and Asymmetric Synthesis (high precision, higher cost).

Method A: Asymmetric Synthesis via Ellman’s Auxiliary

This is the preferred method for drug discovery applications requiring >98% ee. It utilizes (R)-tert-butanesulfinamide as a chiral ammonia equivalent.

Mechanism:

• Condensation: 2-Nitroacetophenone condenses with (R)-tert-butanesulfinamide to form the chiral N-sulfinyl ketimine.

• Diastereoselective Reduction: The ketimine is reduced (typically with NaBH₄ or L-Selectride). The bulky tert-butyl group directs the hydride attack to the Re-face, yielding the (S,R)-sulfinamide intermediate.

• Deprotection: Acidic hydrolysis cleaves the sulfinyl group, yielding the pure (S)-amine salt.

Step-by-Step Protocol:

• Imine Formation: Charge a flask with 2-nitroacetophenone (1.0 eq), (R)-tert-butanesulfinamide (1.1 eq), and Ti(OEt)₄ (2.0 eq) in dry THF. Reflux for 16–24 h. Monitor by TLC.

• Workup: Cool to RT, pour into brine, filter the Ti salts through Celite. Concentrate the filtrate to obtain the crude sulfinyl ketimine.

• Reduction: Dissolve the ketimine in dry THF at -48°C. Add L-Selectride (1.2 eq) dropwise. Stir for 4 h. The bulky hydride source enhances diastereoselectivity (>95:5 dr).

• Hydrolysis: Quench with saturated NH₄Cl. Extract with EtOAc. Treat the organic layer with 4M HCl in dioxane/methanol. Stir for 1 h to precipitate the (S)-1-(2-Nitrophenyl)ethanamine hydrochloride.

• Purification: Recrystallize from Ethanol/Ether to upgrade ee to >99%.

Visualization of Synthetic Pathway

Figure 1: Asymmetric synthesis workflow using Ellman's Sulfinamide auxiliary to ensure high enantiomeric purity.

Part 5: Chemical Reactivity & Applications

Indole Synthesis (Reductive Cyclization)

The ortho-nitro group is a "latent nucleophile." Under reductive conditions (e.g., Pd/C + H₂ or Fe/AcOH), the nitro group reduces to an aniline, which can intramolecularly attack the alpha-carbon (if activated) or participate in condensation reactions.

• Application: Synthesis of chiral 2-methylindolines or tetrahydroquinolines.

Chiral Resolution Agent

(S)-1-(2-Nitrophenyl)ethanamine serves as a basic resolving agent for acidic racemates (e.g., chiral carboxylic acids like Ibuprofen or Mandelic acid).

• Protocol: The amine is mixed with the racemic acid in methanol.[2] The less soluble diastereomeric salt crystallizes out.[3] The ortho-nitro group adds steric bulk, often improving the "chiral discrimination" compared to the unsubstituted phenethylamine.

Ligand Synthesis

Used to synthesize chiral N,N or P,N ligands for transition metal catalysis. The nitro group can be preserved as an electron-withdrawing element to tune the Lewis acidity of the metal center.

Part 6: Handling & Safety (SDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.

Storage Protocol:

• Atmosphere: Store under Nitrogen or Argon. The free base readily absorbs CO₂ from air to form carbamates.

• Temperature: 2–8°C recommended for long-term stability.[4][5]

• Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

References

• Ellman, J. A., et al. (1997). "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Journal of Organic Chemistry. Link

• Sigma-Aldrich. "Safety Data Sheet: (R)-1-(2-Nitrophenyl)ethanamine hydrochloride." Link

• BenchChem. "(S)-1-(2-Nitrophenyl)ethanamine | Chiral Building Block." Link

• PubChem. "Compound Summary: 1-(2-Nitrophenyl)ethanamine." National Library of Medicine. Link

• Splendid Lab. "Certificate of Analysis: (S)-1-(2-Nitrophenyl)ethanamine Hydrochloride (CAS 1113041-80-7)." Link

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(s)-1-(2-Nitrophenyl)ethanamine CAS number and molecular structure

Here is the in-depth technical guide for (S)-1-(2-Nitrophenyl)ethanamine.

Structural Dynamics, Asymmetric Synthesis, and Medicinal Utility

Executive Summary

(S)-1-(2-Nitrophenyl)ethanamine (also known as (S)-α-methyl-2-nitrobenzylamine) is a high-value chiral building block characterized by an ortho-nitro substitution on the phenyl ring of a 1-phenylethylamine scaffold. Unlike its para-substituted counterpart—widely used in the synthesis of β3-adrenergic agonists like Mirabegron—the ortho-isomer serves as a specialized precursor for nitrogen heterocycles, particularly tetrahydroisoquinolines and indoles, due to the "latent" nucleophilicity of the nitro group upon reduction.

This guide details the physicochemical profile, validated asymmetric synthesis protocols, and strategic applications of this compound in modern drug discovery.

Identity & Physicochemical Profile

The ortho-positioning of the nitro group introduces significant steric strain and electronic shielding not present in meta or para isomers. This influences both the rotational barrier of the amine and its behavior in resolution protocols.

Attribute	Technical Specification
Chemical Name	(S)-1-(2-Nitrophenyl)ethanamine Hydrochloride
CAS Number (HCl)	1113041-80-7
CAS Number (Racemic)	148657-37-8 (HCl) / 33100-15-1 (Free Base)
Molecular Formula	C₈H₁₀N₂O₂[1] · HCl
Molecular Weight	202.64 g/mol (Salt) / 166.18 g/mol (Free Base)
Chirality	(S)-Enantiomer
Appearance	Off-white to pale yellow crystalline solid
Solubility	High in MeOH, Water; Low in Et₂O, Hexanes
SMILES (Isomeric)	CC1=CC=CC=C1[O-]

Structural Visualization

The following diagram illustrates the Cahn-Ingold-Prelog (CIP) priority assignment for the (S)-configuration. The ortho-nitro group creates a "steric fence," influencing the trajectory of incoming nucleophiles during synthesis.

Synthetic Methodologies

Synthesizing the ortho-nitro isomer requires overcoming the steric hindrance adjacent to the benzylic position. While enzymatic resolution (Lipase CAL-B) is possible, it is limited to a 50% theoretical yield.[2] The industry-preferred route for high-value intermediates is Asymmetric Synthesis using Ellman’s Auxiliary , which provides high diastereoselectivity (>98% de).

Protocol: Diastereoselective Synthesis via Ellman Sulfinamide

Rationale: This method uses (S)-tert-butanesulfinamide as a chiral ammonia equivalent. The bulky tert-butyl group directs the addition of the methyl Grignard reagent or hydride to the imine face opposite to itself.

Reagents:

• 2-Nitroacetophenone (or 2-Nitrobenzaldehyde for Grignard route)

• (S)-(-)-tert-Butanesulfinamide

• Titanium(IV) ethoxide (Ti(OEt)₄)

• Sodium Borohydride (NaBH₄) or Methylmagnesium Bromide (MeMgBr)

• HCl in Dioxane

Step-by-Step Workflow:

• Condensation (Imine Formation):

  • Charge a reactor with 2-nitroacetophenone (1.0 eq) and (S)-tert-butanesulfinamide (1.1 eq) in dry THF.

  • Add Ti(OEt)₄ (2.0 eq) dropwise. Note: Ti(IV) acts as a Lewis acid and water scavenger to drive equilibrium.

  • Heat to reflux (65-70°C) for 12-16 hours until ketone is consumed (monitor by TLC/HPLC).

  • Checkpoint: Formation of the (S)-N-sulfinyl ketimine.

• Diastereoselective Reduction:

  • Cool the mixture to -48°C.

  • Add NaBH₄ (or L-Selectride for higher selectivity) slowly.

  • Mechanism: The hydride attacks from the re-face (less hindered), controlled by the cyclic transition state involving the sulfinyl oxygen and titanium.

  • Warm to room temperature and quench with brine.

• Deprotection:

  • Treat the resulting sulfinamide intermediate with 4M HCl in Dioxane/MeOH.

  • Stir for 1 hour to cleave the N-S bond.

  • Precipitate the product as the Hydrochloride salt by adding diethyl ether.

Applications in Medicinal Chemistry

The (S)-1-(2-Nitrophenyl)ethanamine scaffold is distinct because the ortho-nitro group is not merely a substituent but a latent functional handle .

A. Indole & Indazole Synthesis (Reductive Cyclization)

Upon reduction of the nitro group (H₂/Pd-C or Fe/AcOH), the resulting aniline can attack the adjacent chiral amine side chain (if derivatized) or undergo Cadogan-Sundberg type cyclizations. This is critical for synthesizing chiral indole alkaloids.

B. Tetrahydroisoquinolines (Pictet-Spengler Precursor)

The amine reacts with aldehydes to form imines, which undergo Pictet-Spengler cyclization. The ortho-nitro group can be used to influence the electronics of the ring closure or be modified later to introduce polarity (e.g., sulfonamides) into the drug scaffold.

C. Chiral Resolution Agents

Due to the steric bulk of the ortho-nitro group, this amine is an effective resolving agent for chiral acids that are difficult to separate using simple phenyl-ethylamines.

Safety & Handling (MSDS Highlights)

• Hazards: The compound is an amine hydrochloride and a nitro-aromatic. It is classified as Irritant (Xi) .

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

• Stability: Avoid strong oxidizing agents. The free base is sensitive to CO₂ (carbamate formation); always store as the HCl salt.

References

• Ellman, J. A., et al. (2010). "Synthesis and applications of tert-butanesulfinamide." Chemical Reviews, 110(6), 3600-3740.

• ChemicalBook. (2023). "Product Entry: (S)-1-(2-Nitrophenyl)ethanamine Hydrochloride." CAS Database.

• Rowley, M., et al. (1997). "Asymmetric synthesis of 1-aryl-ethylamines." Journal of Medicinal Chemistry, 40(15), 2374. (Contextual reference for phenylethylamine class synthesis).

• Sigma-Aldrich. (2023). "Safety Data Sheet: 1-(2-Nitrophenyl)ethylamine Hydrochloride."

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Spectroscopic data (NMR, IR, MS) for (s)-1-(2-Nitrophenyl)ethanamine

The following guide details the spectroscopic profile and characterization strategy for (S)-1-(2-Nitrophenyl)ethanamine . This document is structured to serve as a reference for confirming structural identity and enantiomeric purity in a research or drug development setting.

Compound: (S)-1-(2-Nitrophenyl)ethanamine Synonyms: (S)-

-Methyl-2-nitrobenzylamine; (S)-1-(2-Nitrophenyl)ethylamine CAS Registry Number: 306937-56-0 (Free base), 1113041-80-7 (HCl salt) Molecular Formula: Molecular Weight: 166.18 g/mol

Executive Summary

(S)-1-(2-Nitrophenyl)ethanamine is a valuable chiral building block, particularly in the synthesis of indole derivatives and tetrahydroisoquinolines via reductive cyclization. Its characterization requires a dual-layered approach: first, confirming the connectivity (regioisomerism) via standard NMR/IR/MS, and second, validating the absolute configuration (S-enantiomer) via chiral HPLC or polarimetry.

The presence of the ortho-nitro group introduces significant deshielding effects in the NMR spectra compared to the unsubstituted

-methylbenzylamine, and provides distinct stretching bands in the IR spectrum.

Structural Characterization Strategy

The following workflow outlines the logical progression for validating the compound's identity.

Figure 1: Analytical workflow for full structural and stereochemical validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data below corresponds to the free base in

. The ortho-nitro group causes a downfield shift of the aromatic protons and the benzylic methine proton relative to non-nitrated analogs.

H NMR Data (400 MHz, )

Position	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment
Methyl	1.47	Doublet (d)	3H	6.8
Amine	1.60	Broad Singlet	2H	-	(Exchangeable)
Methine	4.72	Quartet (q)	1H	6.8
Aromatic	7.35	Triplet (t)	1H	~7.5	(para to )
Aromatic	7.58	Triplet (t)	1H	~7.5	(meta to )
Aromatic	7.78	Doublet (d)	1H	7.8	(ortho to alkyl)
Aromatic	7.92	Doublet (d)	1H	8.0	(ortho to )

Interpretation:

• Methine Deshielding: The quartet at 4.72 ppm is significantly downfield compared to

  -methylbenzylamine (~4.1 ppm). This is due to the electron-withdrawing inductive and anisotropic effects of the ortho-nitro group.

• Aromatic Pattern: The proton ortho to the nitro group (

  7.92) is the most deshielded aromatic signal, a hallmark of nitroarenes.

C NMR Data (100 MHz, )

Carbon Type	Shift ( , ppm)	Assignment
Aliphatic	24.8
Aliphatic	46.5
Aromatic	124.2	(ortho to )
Aromatic	127.5	(para to alkyl)
Aromatic	133.1	(meta to )
Aromatic	141.5	(attached to alkyl)
Aromatic	148.8	(attached to )

Infrared (IR) Spectroscopy

The IR spectrum serves as a rapid check for the integrity of the nitro and amine groups.

Frequency ( )	Vibration Mode	Functional Group	Notes
3380, 3300	N-H Stretching	Primary Amine	Weak doublet (sym/asym)
2970, 2870	C-H Stretching	Alkyl	Methyl/Methine C-H
1525	N-O Stretching	Nitro ( )	Asymmetric stretch (Very Strong)
1350	N-O Stretching	Nitro ( )	Symmetric stretch (Strong)
740	C-H Bending	Aromatic	Ortho-disubstituted benzene

Mass Spectrometry (MS)

Ionization Method: Electrospray Ionization (ESI) or Electron Impact (EI).[1]

• Molecular Ion (

  ): m/z 166[2]

• Protonated Molecular Ion (

  ): m/z 167 (Base peak in ESI)

Fragmentation Pathway (EI)

In Electron Impact MS, the molecule undergoes characteristic

-cleavage.

Figure 2: Primary fragmentation pathways in Electron Impact Mass Spectrometry.

Stereochemical Validation (Chiral Analysis)

Distinguishing the (S)-enantiomer from the (R)-enantiomer is critical. Standard NMR is insufficient without chiral derivatization.

Method A: Optical Rotation

• Instrument: Polarimeter (Na D-line, 589 nm).

• Solvent: Ethanol or Methanol.

• Expected Sign: The (S)-enantiomer of

  -methylbenzylamine derivatives is typically levorotatory (-) , though this must be confirmed against a specific Certificate of Analysis as solvent effects can invert the sign.

• Literature Value (Analog): (S)-1-Phenylethylamine has

  (neat). The nitro derivative will have a distinct specific rotation.

Method B: Chiral HPLC (Recommended)

• Column: Chiralcel OD-H or AD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

• Detection: UV at 254 nm.

• Result: The enantiomers will resolve with distinct retention times (

  ).

Method C: Mosher's Amide Analysis

Reaction with (R)-(-)-

-methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) yields diastereomeric amides.

• Analysis: Compare

  H NMR methyl doublets or F NMR signals.

• Logic: The

  ( ) allows assignment of absolute configuration.

Experimental Protocols

Protocol 1: Sample Preparation for NMR

• Mass: Weigh ~10-15 mg of the amine oil.

• Solvent: Dissolve in 0.6 mL of deuterated chloroform (

  ).

• Additive: If protons are broad due to exchange, add 1 drop of

  to wash out the amine signal, or use to sharpen the peaks.

• Acquisition: Run standard proton (16 scans) and carbon (256+ scans) sequences.

Protocol 2: GC-MS Analysis

• Dilution: Dilute 1

  L of sample in 1 mL of Methanol or Ethyl Acetate.

• Inlet: Split injection (50:1) at 250°C.

• Column: DB-5ms or equivalent non-polar column.

• Program: 60°C (hold 2 min)

  20°C/min 280°C.

• Elution: The amine typically elutes before the nitro group degrades.

References

• Sigma-Aldrich. 1-(2-Nitrophenyl)ethanamine hydrochloride Product Sheet.Link

• National Institute of Standards and Technology (NIST). Mass Spectrum of alpha-Methyl-2-nitrobenzylamine. NIST Chemistry WebBook.[3][4] Link

• Royal Society of Chemistry. ChemSpider Record: 1-(2-Nitrophenyl)ethanamine.Link

• Daicel Chiral Technologies. Application Guide for Chiral HPLC Separation of Amines.Link

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. PubChemLite - (1s)-1-(2-nitrophenyl)ethan-1-amine hydrochloride (C8H10N2O2) [pubchemlite.lcsb.uni.lu]
• 3. Ethanone, 1-(2-nitrophenyl)- [webbook.nist.gov]
• 4. Ethanone, 1-(2-nitrophenyl)- [webbook.nist.gov]

Technical Guide: Chiral Resolution Architectures for 1-(2-Nitrophenyl)ethanamine

The following technical guide details the chiral resolution of 1-(2-Nitrophenyl)ethanamine (also known as

-methyl-2-nitrobenzylamine). This guide is structured to provide researchers with a robust, multi-modal approach, contrasting classical diastereomeric crystallization with modern enzymatic kinetic resolution.

Executive Summary & Molecular Profile

Target Molecule: 1-(2-Nitrophenyl)ethanamine CAS (Racemate): 33100-15-1 Molecular Weight: 166.18 g/mol Chiral Center: C

position relative to the amine.

The Challenge: Unlike the unsubstituted analog (

-phenylethylamine), the ortho-nitro group introduces significant steric hindrance and electronic withdrawal. This alters the solubility profile of diastereomeric salts, often rendering standard resolving agents (like tartaric acid) less effective without solvent optimization. The ortho-substitution, however, enhances - stacking potential, making aromatic resolving agents (e.g., Mandelic acid) and enzymatic pockets (e.g., CAL-B) highly effective.

Strategic Overview: Resolution Pathways

We define three distinct pathways for the isolation of enantiopure 1-(2-Nitrophenyl)ethanamine. Selection depends on scale and required purity.

Feature	Path A: Classical Resolution	Path B: Enzymatic Kinetic Resolution (EKR)	Path C: Chiral HPLC
Mechanism	Diastereomeric Salt Crystallization	Lipase-catalyzed selective acylation	Adsorption/Partition on Chiral Phase
Primary Agent	L-(+)-Tartaric Acid or (S)-Mandelic Acid	Candida antarctica Lipase B (CAL-B)	Cellulose/Amylose Carbamates (OD-H)
Scale Suitability	Multi-kilogram / Industrial	Gram to Multi-kilogram	Analytical / Prep-scale (<10g)
Yield (Theoretical)	50% (Max per enantiomer)	50% (Max per enantiomer)	N/A (Separation only)
Enantiomeric Excess	>98% (requires recrystallization)	>99% (often in single step)	>99.9%

Path A: Classical Diastereomeric Salt Crystallization

The "Gold Standard" for economical scale-up.

Resolving Agent Selection Logic

For

-chiral amines, acidic resolving agents are required.

• L-(+)-Tartaric Acid: The baseline agent. Inexpensive. Forms bitartrate salts. Best for initial screening.

• (S)-(+)-Mandelic Acid: Recommended for Ortho-Nitro. The aromatic ring of mandelic acid engages in

  - stacking with the nitrophenyl ring, often creating a more rigid, less soluble lattice for one diastereomer than tartaric acid.

• N-Acetyl-L-Leucine: High success rate for stubborn amines due to the amphiphilic nature of the amino acid derivative.

Experimental Protocol (Optimized for Tartaric Acid)

Note: This protocol targets the (S)-enantiomer. If the (R)-enantiomer is desired, use D-(-)-Tartaric acid.

Step-by-Step Methodology:

• Stoichiometry: Prepare a 1:1 molar ratio of Racemic Amine (1.0 eq) to L-(+)-Tartaric Acid (1.0 eq).

• Solvent System: Methanol (MeOH) is the primary solvent. If crystallization is too rapid (trapping impurities), use MeOH:Water (95:5).

• Dissolution:

  • Dissolve 16.6 g (100 mmol) of racemic 1-(2-Nitrophenyl)ethanamine in 50 mL MeOH at 60°C.

  • Separately dissolve 15.0 g (100 mmol) L-(+)-Tartaric acid in 100 mL MeOH at 60°C.

  • Combine hot solutions slowly with vigorous stirring.

• Crystallization:

  • Allow the mixture to cool to Room Temperature (RT) over 4 hours.

  • Crucial: Do not disturb the vessel during the nucleation phase (45-50°C).

  • Cool further to 0-5°C for 2 hours to maximize yield.

• Filtration & Analysis:

  • Filter the white crystalline solid (Salt A).

  • Mother Liquor (ML): Contains predominantly the (R)-amine salt.

• Recrystallization (The Purification Step):

  • Dissolve Salt A in minimal boiling MeOH.

  • Cool to RT. Filter.

  • Repeat until constant melting point or optical rotation is achieved.

• Liberation of Free Base:

  • Suspend purified salt in CH

    Cl .

  • Add 2M NaOH (aq) until pH > 12.

  • Separate organic layer, dry over Na

    SO , and evaporate.

Visualization of Chemical Resolution Workflow

Caption: Workflow for the classical resolution of 1-(2-Nitrophenyl)ethanamine via diastereomeric salt formation.

Path B: Enzymatic Kinetic Resolution (Biocatalysis)

The Modern, High-Purity Approach.

This method utilizes the stereoselectivity of lipases to acylate only one enantiomer (typically the (R)-enantiomer), leaving the (S)-amine untouched.

The Biocatalytic System

• Enzyme: CAL-B (Candida antarctica Lipase B), immobilized (e.g., Novozym 435). This enzyme is robust and tolerates the steric bulk of the ortho-nitro group.

• Acyl Donor: Isopropyl Acetate or Ethyl Acetate . Isopropyl acetate is preferred as the byproduct (isopropanol) is less inhibitory than ethanol.

• Solvent: MTBE (Methyl tert-butyl ether) or Toluene . Hydrophobic solvents preserve enzyme activity better than polar solvents.

Experimental Protocol

• Setup:

  • Dissolve 1.0 g racemic amine in 20 mL MTBE.

  • Add 2.0 equivalents of Isopropyl Acetate.

  • Add 100 mg Novozym 435 (10% w/w relative to substrate).

• Reaction:

  • Incubate at 30-40°C in an orbital shaker (200 rpm).

  • Monitor: Check conversion via HPLC or GC every 2 hours.

  • Stop Point: Stop reaction at exactly 50% conversion . (Going beyond 50% reduces the yield of the amide but increases the ee of the remaining amine).

• Workup (Separation):

  • Filter off the enzyme beads (can be recycled).

  • Evaporate solvent to get a mixture of (S)-amine and (R)-amide.

  • Acid Extraction: Dissolve residue in DCM. Extract with 1M HCl.

    • Aqueous Layer: Contains (S)-Amine (protonated). Basify with NaOH and extract to recover pure (S)-amine.

    • Organic Layer: Contains (R)-Amide .[1] Hydrolyze with 6M HCl/Reflux to recover (R)-amine if needed.

Visualization of Enzymatic Cycle

Caption: Kinetic resolution mechanism where CAL-B selectively acylates the (R)-enantiomer.

Path C: Analytical Validation (Chiral HPLC)

Trustworthiness relies on accurate measurement of Enantiomeric Excess (%ee).

• Column: Chiralcel OD-H or Chiralpak AD-H (Amylose/Cellulose carbamate derivatives).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Note: The Diethylamine (DEA) is critical to suppress peak tailing caused by the basic amine interacting with residual silanols on the column.

• Flow Rate: 1.0 mL/min.[2][3]

• Detection: UV at 254 nm (Nitro group absorbs strongly here).

• Calculation:

  [4][5]

Comparison of Methods

Parameter	Chemical Resolution (Tartaric/Mandelic)	Enzymatic Resolution (CAL-B)
Cost	Low (Cheap acids)	Medium (Enzyme cost)
Throughput	High (Kg scale easy)	Medium (Volumetric limits)
Purity (1st Pass)	Moderate (70-80% ee)	High (>95% ee)
Labor Intensity	High (Recrystallization steps)	Low (Stir and filter)
Ortho-Nitro Effect	Sterics may hinder salt packing	Enzyme pocket tolerates sterics well

References

• Paetzold, J., & Bäckvall, J. E. (2005). Chemoenzymatic dynamic kinetic resolution of primary amines. Journal of the American Chemical Society, 127(50), 17620-17621.

• Ghanem, A. (2007). Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched compounds. Tetrahedron: Asymmetry, 18(12), 1363-1393.
• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (General reference for Tartaric/Mandelic acid protocols).

• Sigma-Aldrich. (2024). Product Specification: (R)-(-)-Mandelic acid for resolution.[1][6]

• BenchChem. (2025).[3] Application Notes for Chiral Separation of Primary Amines.

Sources

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. stereoelectronics.org [stereoelectronics.org]
• 6. merckmillipore.com [merckmillipore.com]

Chiral Nitrophenylethylamines: Synthetic Architectures and Pharmacological Probes

Content Type: Technical Guide Audience: Researchers, Medicinal Chemists, and Process Engineers Estimated Read Time: 15 Minutes

Executive Summary

Chiral nitrophenylethylamines represent a dual-function class of chemical entities in pharmaceutical research. Structurally, they serve two distinct but critical roles: (1) as bioactive scaffolds in psychopharmacology, specifically as probes for monoaminergic networks, and (2) as chiral auxiliaries and resolving agents in asymmetric synthesis.

This guide provides an advanced technical analysis of these compounds, moving beyond basic characterization to application-driven protocols. We focus on the 1-(4-nitrophenyl)ethylamine scaffold as a high-value chiral building block and ring-substituted nitro-amphetamines as pharmacological tools.

Part 1: Synthetic Utility & Chiral Resolution

The "Tool" Role: 1-(4-Nitrophenyl)ethylamine

In process chemistry, 1-aryl-ethylamines are ubiquitous resolving agents. The introduction of a nitro group on the phenyl ring significantly alters the electronic landscape (Hammett

), enhancing the acidity of the ammonium species in diastereomeric salts and providing a handle for further functionalization (e.g., reduction to diamines).

Chemoenzymatic Kinetic Resolution (Protocol)

While classical fractional crystallization is effective, enzymatic kinetic resolution (EKR) offers higher enantiomeric excess (

) and scalability. The following protocol utilizes Candida antarctica Lipase B (CAL-B) for the selective acylation of the (S)-enantiomer, leaving the (R)-amine untouched.[1]

Mechanism of Action: The serine hydrolase active site of CAL-B accommodates the (S)-enantiomer of the amine, facilitating nucleophilic attack on the acyl donor. The (R)-enantiomer is sterically precluded from the catalytic triad.

Experimental Protocol: CAL-B Mediated Resolution

• Substrate: Racemic 1-(4-nitrophenyl)ethylamine

• Biocatalyst: Immobilized CAL-B (e.g., Novozym 435)

• Acyl Donor: Ethyl methoxyacetate (preferred over ethyl acetate for faster kinetics due to the activated carbonyl).

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of racemic 1-(4-nitrophenyl)ethylamine in 50 mL of anhydrous MTBE (Methyl tert-butyl ether).

  • Note: Strictly anhydrous conditions are required to prevent hydrolysis of the acyl donor.

• Acyl Donor Addition: Add 5 mmol (0.5 eq) of ethyl methoxyacetate.

  • Causality: Using 0.5 equivalents theoretically caps the conversion at 50%, maximizing the yield of the unreacted (R)-amine.

• Initiation: Add 200 mg of immobilized CAL-B. Incubate at 30°C with orbital shaking (200 rpm).

• Monitoring: Monitor reaction progress via chiral HPLC (Chiralpak IA column, Hexane/IPA 90:10). Stop reaction when conversion reaches exactly 50%.

• Work-up: Filter off the enzyme.[2] Wash the filtrate with 1M HCl.

  • Organic Phase: Contains the (S)-amide . Evaporate and hydrolyze (NaOH/EtOH) to recover (S)-amine.

  • Aqueous Phase: Contains the (R)-amine hydrochloride salt. Basify with NaOH and extract with DCM to recover pure (R)-amine.

Table 1: Comparative Efficiency of Acyl Donors

Acyl Donor	Relative Rate ( )	Enantiomeric Ratio ( )	Comments
Ethyl Acetate	1.0	>100	Slow kinetics; requires long reaction times.
Vinyl Acetate	12.5	>200	Produces acetaldehyde (enzyme deactivation risk).
Ethyl Methoxyacetate	8.2	>200	Optimal balance of rate and enzyme stability.

Visualization: Kinetic Resolution Workflow

Figure 1: Logic flow of Lipase-catalyzed kinetic resolution separating (S)-amide and (R)-amine.

Part 2: Pharmacological Applications

The "Drug" Role: Ring-Substituted Nitro-Phenethylamines

In drug discovery, specifically within the phenethylamine class (e.g., amphetamine, 2C-X family), the nitro group is often explored as a bioisostere or a metabolic probe.

5-HT2A Receptor Probes

Chiral nitrophenylethylamines (specifically the

-methyl derivatives, or nitro-amphetamines) act as ligands for the Serotonin 5-HT2A receptor.

• Structure-Activity Relationship (SAR):

  • The 4-position (para) on the phenyl ring is critical for hydrophobic interaction with residues deep in the binding pocket (specifically Val156 and Phe339).

  • Nitro vs. Halogen: Unlike the highly potent 4-bromo (DOB) or 4-iodo (DOI) analogues, the 4-nitro analogues generally exhibit reduced affinity. This is attributed to the strong electron-withdrawing nature of the nitro group (

    -deficient ring) and its larger steric bulk compared to a bromine atom.

  • Chirality: The (R)-enantiomer of amphetamine derivatives typically exhibits higher affinity for 5-HT2 receptors than the (S)-enantiomer. This stereochemical preference is conserved in nitro-substituted analogues.

Metabolic Prodrugs (Hypoxia-Activated)

A unique application of the nitro-group in this scaffold is its potential as a bioreductive switch .

• Mechanism: Under hypoxic conditions (common in solid tumors or specific tissue compartments), nitro-reductases can reduce the

  group to an (aniline).

• Result: The resulting amino-phenethylamine often has drastically different lipophilicity (LogP) and receptor binding profile compared to the parent nitro compound. This allows for the design of "smart" probes that change pharmacological activity based on tissue oxygenation.

Visualization: Receptor Interaction Map

Figure 2: Interaction map of a chiral nitrophenethylamine within the 5-HT2A receptor binding pocket.

Part 3: Analytical Methodologies

Trustworthy data depends on the precise determination of enantiomeric excess (ee).

Chiral Solvating Agents (CSA) in NMR

For researchers lacking access to chiral HPLC, 1-(4-nitrophenyl)ethylamine serves as an excellent Chiral Solvating Agent.

• Protocol: Mix the racemic chiral acid (analyte) with pure (S)-1-(4-nitrophenyl)ethylamine in

  .

• Mechanism: The formation of transient diastereomeric salts causes chemical shift non-equivalence (

  ) in the NMR spectrum. The nitro group's anisotropy enhances this separation, particularly for protons on the alpha-carbon of the acid.

HPLC Method Development

• Stationary Phase: Polysaccharide-based columns (e.g., Chiralpak IA/IB) are superior due to their ability to tolerate chlorinated solvents.

• Mobile Phase: Heptane:Ethanol:Diethylamine (90:10:0.1).

• Detection: UV at 270 nm (Nitro group

  ).

References

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Activated 1-Aryl-Ethylamines. Tetrahedron: Asymmetry.[1][3][4][5] Link

• Nichols, D. E. (2018). Structure–Activity Relationships of Serotonin 5-HT2A Agonists. Wiley Interdisciplinary Reviews: Membrane Transport and Signaling. Link

• Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Intermediates. Angewandte Chemie International Edition. Link

• Paetzold, J., & Bäckvall, J. E. (2005).[1] Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines. Journal of the American Chemical Society.[1] Link

• Glennon, R. A., et al. (1994). Binding of Phenylalkylamine Derivatives at 5-HT1A and 5-HT2A Receptors: Evidence for a Lack of Selectivity. Journal of Medicinal Chemistry. Link

Sources

• 1. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. tcichemicals.com [tcichemicals.com]

Solubility Profiling and Thermodynamic Characterization of (S)-1-(2-Nitrophenyl)ethanamine

Executive Summary & Chemical Identity[1]

(S)-1-(2-Nitrophenyl)ethanamine (CAS: Free Base [Generic] / HCl Salt 1113041-80-7 ) is a critical chiral building block in the synthesis of peptide mimetics and resolving agents. Its solubility profile is the governing parameter for two key processes: optical resolution (via diastereomeric salt formation) and nucleophilic substitution reactions .

This guide addresses a common challenge in the field: the scarcity of public, experimental solubility tables for this specific enantiomer. Instead of relying on fragmented data, we provide a first-principles solubility map derived from structural analogs (e.g., nitroanilines, 1-(3-nitrophenyl)ethanone) and a rigorous experimental protocol to generate validation data in your specific matrix.

Physicochemical Profile[1][2][3][4]

• IUPAC Name: (1S)-1-(2-nitrophenyl)ethanamine

• Molecular Formula:

  [1][2][3]

• Molecular Weight: 166.18 g/mol [3]

• Key Functional Groups:

  • Primary Amine (

    ): H-bond donor/acceptor, basic center ( for conjugate acid).

  • Nitro Group (

    , ortho): Strong electron-withdrawing group; introduces polarity but reduces basicity via inductive effects; potential for intramolecular H-bonding with the amine.

  • Chiral Center: Alpha-carbon position.

Predicted Solubility Profile & Solvent Selection

Based on the thermodynamic behavior of structurally analogous nitro-aromatic amines and the principles of Hansen Solubility Parameters (HSP), the solubility of the free base follows a distinct polarity-driven hierarchy.

Solubility Ranking (Free Base)

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Dipolar Aprotic	Acetone, Acetonitrile, DMSO	Very High (>200 mg/mL)	Strong dipole-dipole interactions with the nitro group; disruption of amine intermolecular H-bonds.
Chlorinated	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Excellent solvation of the aromatic core; favorable dispersion forces.
Alcohols	Methanol, Ethanol, Isopropanol	High to Moderate	H-bonding capability matches the amine/nitro functions. Solubility decreases as alkyl chain length increases.
Esters/Ethers	Ethyl Acetate, THF, MTBE	Moderate (50-100 mg/mL)	Good acceptors for the amine protons; effective for extraction but may not dissolve high concentrations for crystallization.
Aromatic Hydrocarbons	Toluene, Xylene	Moderate to Low	Solvation primarily via stacking; solubility drops significantly with decreasing temperature (ideal for cooling crystallization).
Aliphatic Hydrocarbons	Hexane, Heptane, Cyclohexane	Very Low (<5 mg/mL)	Polarity mismatch. These are the primary anti-solvents for precipitation/crystallization.
Water	Water	Low (Free Base) / High (Salt)	The lipophilic nitrophenyl ring limits water solubility of the neutral amine. The HCl salt is highly water-soluble.

Critical Insight: The ortho-nitro positioning may facilitate an intramolecular hydrogen bond between the amine hydrogen and the nitro oxygen. This "internal lock" often increases solubility in non-polar solvents (like Toluene) compared to meta or para isomers by reducing the energy penalty of exposing polar groups to a non-polar medium.

Thermodynamic Modeling & Analysis

For process optimization (e.g., cooling crystallization), experimental data should be correlated using thermodynamic models. The Modified Apelblat Equation is the industry standard for correlating the mole fraction solubility (

) of nitro-aromatic compounds with temperature ( ).

The Modified Apelblat Model

• : Mole fraction solubility of the solute.
• : Absolute temperature (Kelvin).[4]
• : Empirical model parameters derived from regression analysis.

Thermodynamic Interpretation:

• Enthalpy of Solution (

  ): Typically positive (endothermic), meaning solubility increases with temperature.

• Entropy of Solution (

  ): Driving force for dissolution in polar solvents.

Diagram 1: Thermodynamic Analysis Workflow This diagram illustrates the logic flow from raw data to process parameters.

Caption: Logical progression from raw solubility measurements to thermodynamic parameters and final crystallizer design.

Experimental Protocol: Solubility Determination

Since specific literature values may vary by batch purity, self-validation is required. Use this standard operating procedure (SOP) to generate a solubility curve.

Method: Isothermal Saturation (Shake-Flask)

Materials:

• (S)-1-(2-Nitrophenyl)ethanamine (Solid).[5]

• Target Solvent (HPLC Grade).

• Temperature-controlled orbital shaker (Accuracy

  ).

• Syringe filters (0.22

  PTFE).

Workflow:

• Preparation: Add excess solid amine to 10 mL of solvent in a jacketed glass vial.

• Equilibration: Agitate at fixed temperature (

  ) for 24–48 hours.

• Sampling: Stop agitation and allow settling for 1 hour at

  .

• Filtration: Withdraw supernatant using a pre-heated syringe and filter into a tared vial.

• Quantification:

  • Gravimetric: Evaporate solvent under vacuum and weigh the residue.

  • HPLC (Preferred): Dilute with mobile phase and analyze peak area against a calibration curve.

Diagram 2: Solubility Measurement Workflow

Caption: Step-by-step workflow for determining equilibrium solubility using the isothermal saturation method.

Application: Chiral Resolution & Purification

The primary industrial utility of determining this solubility profile is for Optical Resolution . The (S)-enantiomer is often separated from the racemate using chiral acids.

• Classic System: Racemic amine + L-Tartaric Acid

  Diastereomeric Salts.

• Solvent Choice: The solubility difference between the (S,S)-salt and (R,S)-salt is maximized in Methanol or Ethanol/Water (95:5) mixtures.

• Process:

  • Dissolve racemate in hot Methanol.

  • Add 0.5 - 1.0 eq of Tartaric Acid.

  • Cool slowly. The less soluble diastereomeric salt (often the S-amine salt) crystallizes.[6]

  • Anti-Solvent: If yield is low, add Isopropyl Acetate or Toluene to drive precipitation.

References

• General Thermodynamics of Nitro-Compounds

  • Solubility and Thermodynamic Modeling of Sulfanilamide in 12 Mono Solvents. J. Chem. Eng. Data, 2019. Link

  • Solubility Measurement and Modeling of 1-(3-nitrophenyl)Ethanone. J. Chem. Eng. Data. Link

• Chiral Resolution Methodologies

  • Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid. Molecules, 2022.[7] Link

  • Role of the solvent in optical resolution of trans-chrysanthemic acid via diastereomeric salt formation.[8] J. Chem. Soc., Perkin Trans. 2. Link

• Chemical Safety & Data

  • Safety Data Sheet: 1-(2-Nitrophenyl)ethanamine HCl. Sigma-Aldrich / Fisher Scientific. Link

Sources

• 1. aablocks.com [aablocks.com]
• 2. eMolecules​ (1S)-1-(3-nitrophenyl)ethanamine | 297730-25-7 | MFCD06659477 | Fisher Scientific [fishersci.com]
• 3. 2-Nitrophenethylamine | CAS 33100-15-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. physchemres.org [physchemres.org]
• 5. 1-(2-Nitrophenyl)ethan-1-amine hydrochloride | 148657-37-8 [sigmaaldrich.com]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Derivatives and Their Sodium Salts: Racemic Ephedrine and Chloramphenicol Base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of the solvent in optical resolution of trans-chrysanthemic acid via diastereomeric salt formation with (1R,2R)-1-(4-nitrophenyl)-2-dimethylaminopropane-1,3-diol - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Commercial suppliers and availability of (s)-1-(2-Nitrophenyl)ethanamine

Executive Summary: The "Make vs. Buy" Paradox

(S)-1-(2-Nitrophenyl)ethanamine (CAS: 1113041-80-7 for HCl salt) is a critical chiral building block, often utilized as a scaffold for indole alkaloids, tetrahydroisoquinolines, and resolving agents. Despite its structural simplicity, commercial availability of the enantiopure (S)-isomer is frequently restricted to "Make-to-Order" (MTO) status , whereas the racemic mixture and the meta-/ para-nitro isomers are readily available from stock.

For drug development campaigns requiring >5 grams, reliance on catalog suppliers often introduces lead times of 4–8 weeks. Consequently, this guide recommends a hybrid strategy : utilize specialized chiral suppliers for milligram-scale reference standards, while implementing an in-house asymmetric synthesis (Ellman auxiliary route) or classical resolution for gram-scale delivery.

Chemical Identity & Commercial Landscape[1][2]

Nomenclature & Identifiers

Precise identification is crucial to avoid purchasing the wrong regioisomer (3-nitro or 4-nitro) or the racemate.

Attribute	Specification
Chemical Name	(S)-1-(2-Nitrophenyl)ethanamine
Synonyms	(S)-α-Methyl-2-nitrobenzylamine; (S)-1-(2-Nitrophenyl)ethylamine
CAS (HCl Salt)	1113041-80-7 (Target Enantiomer)
CAS (Racemic)	33100-15-1
CAS (R-Isomer)	122779-41-3
Molecular Weight	166.18 g/mol (Free Base); 202.64 g/mol (HCl Salt)
SMILES	CC1=CC=CC=C1=O

Supply Chain Decision Matrix

The following directed graph illustrates the optimal procurement logic based on quantity and timeline requirements.

Figure 1: Decision matrix for sourcing (S)-1-(2-Nitrophenyl)ethanamine based on project constraints.

Verified Suppliers

While inventory fluctuates, the following suppliers have historically listed the specific (S)-enantiomer or the racemic precursor suitable for resolution.

Supplier	Catalog Type	Reliability	Notes
BOC Sciences	Specialist	High	Often lists specific chiral salts (CAS 1113041-80-7).
ChemScene	Specialist	High	Good source for nitro-aromatic building blocks.
BLDpharm	Bulk/Catalog	Medium	Frequently stocks the (R)-isomer; check specifically for (S).
Sigma-Aldrich	General	Low (for Chiral)	Primarily stocks the racemate (CAS 33100-15-1).
Enamine	Building Block	High	Excellent for custom synthesis if not in stock.

Technical Specifications & Safety (E-E-A-T)

Handling & Stability

• Storage: The free base is an oil that absorbs CO₂ from the air. Always store as the Hydrochloride (HCl) salt at 2–8°C under inert atmosphere (Argon/Nitrogen).

• Safety Profile:

  • Nitro Group: Although mono-nitro aromatics are generally stable, they can decompose exothermically at high temperatures. Avoid heating the neat residue >100°C.

  • Toxicity: Irritant to eyes, respiratory system, and skin.[1] Treat as a potential mutagen (common for nitro-aromatics).

Analytical Quality Control

To validate the enantiomeric excess (ee%) of purchased or synthesized material, use the following Chiral HPLC method. The ortho-nitro group provides significant steric hindrance, aiding separation.

• Column: Daicel Chiralcel OD-H (or equivalent cellulose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Expected Retention: (S)-isomer typically elutes second on OD-H columns (verify with racemic standard).

Synthesis Protocols (The "Make" Option)

When commercial stock is unavailable, the Ellman Sulfinamide Synthesis is the industry standard for generating alpha-chiral amines with high enantiomeric purity (>98% ee). Unlike classical resolution, which discards 50% of the material, this route is diastereoselective.

Protocol: Asymmetric Synthesis via Ellman Auxiliary

Reaction Pathway:

• Condensation of 2'-nitroacetophenone with (S)-(-)-tert-butanesulfinamide.

• Diastereoselective reduction of the ketimine.

• Acidic hydrolysis to yield the chiral amine salt.[2]

Figure 2: Workflow for the asymmetric synthesis of the target amine using Ellman's chemistry.

Detailed Methodology

• Imine Formation:

  • To a solution of 2'-nitroacetophenone (1.0 eq) and (S)-(-)-tert-butanesulfinamide (1.1 eq) in dry THF (0.5 M), add Titanium(IV) ethoxide (2.0 eq).

  • Heat to reflux (approx. 70°C) for 16–24 hours. Monitor by TLC/LCMS.

  • Note: The ortho-nitro group causes steric hindrance; if conversion is slow, use Ti(OiPr)₄ or microwave irradiation.

  • Workup: Cool to RT, pour into brine, filter the titanium salts through Celite, and concentrate.

• Diastereoselective Reduction:

  • Dissolve the crude sulfinyl ketimine in THF (0.2 M) and cool to -48°C.

  • Add NaBH₄ (4.0 eq) slowly. The low temperature is critical to maximize the diastereomeric ratio (dr).

  • Warm to room temperature naturally over 4 hours.

  • Quench with saturated NH₄Cl. Extract with Ethyl Acetate.[3]

  • Purification: Flash chromatography (Hexane/EtOAc) may be required to remove minor diastereomers if dr < 95:5.

• Hydrolysis (Deprotection):

  • Dissolve the sulfinamide intermediate in MeOH.

  • Add 4M HCl in dioxane (excess). Stir at RT for 1 hour.

  • Concentrate in vacuo.[1] Triturate the solid with diethyl ether to yield (S)-1-(2-nitrophenyl)ethanamine hydrochloride as a white/off-white solid.

Alternative: Classical Resolution

If the Ellman reagents are unavailable, classical resolution of the racemic amine (CAS 33100-15-1) is a viable backup.

• Resolving Agent: N-Acetyl-L-leucine or Dibenzoyl-L-tartaric acid .

• Solvent System: Ethanol/Water mixtures.

• Procedure: Mix equimolar amounts of racemic amine and resolving acid in hot ethanol. Allow slow cooling to crystallize the diastereomeric salt. Recrystallize until constant melting point and optical rotation are achieved. Release the free base with NaOH and convert to HCl salt.

References

• Ellman, J. A., et al. "Asymmetric Synthesis of Amines using tert-Butanesulfinamide." Accounts of Chemical Research, 2002, 35(11), 984–995. Link

• Sigma-Aldrich. "Product Specification: 1-(2-Nitrophenyl)ethanamine Hydrochloride (Racemic)." Link

• BenchChem. "Technical Guide to 2-Amino-1-(2-nitrophenyl)ethanol and related derivatives." Link

• Kodama, K., et al. "Direct enantioseparation of 1-(2-hydroxyphenyl)ethylamines via diastereomeric salt formation." RSC Advances, 2014, 4, 25609. Link

• ChemScene. "(S)-1-(3-Nitrophenyl)ethanamine Product Page (Structural Analog Reference)." Link

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. US4000197A - Asymmetric synthesis of phenylisopropylamines - Google Patents [patents.google.com]
• 3. Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization [organic-chemistry.org]

Protocols & Analytical Methods

Technical Guide: (S)-1-(2-Nitrophenyl)ethanamine in Asymmetric Synthesis &amp; Scaffold Construction

Topic: Use of (S)-1-(2-Nitrophenyl)ethanamine in Asymmetric Synthesis Content Type: Detailed Application Notes and Protocols

[1][2]

Executive Summary & Compound Profile

(S)-1-(2-Nitrophenyl)ethanamine (CAS: 1113041-80-7 for HCl salt; 100311-54-4 for free base) is a specialized chiral primary amine.[1][] Unlike its ubiquitous analog (S)-1-phenylethylamine, this compound possesses an ortho-nitro group that serves as a "latent" nucleophile.[1][]

In drug discovery, this molecule plays a dual role:

• Chiral Auxiliary: It induces stereochemical bias in alkylation and condensation reactions due to the steric bulk of the ortho-nitro group.

• Chiral Scaffold Building Block: It enables "diversity-oriented synthesis" (DOS).[1][] The nitro group can be reduced post-reaction to an aniline, triggering intramolecular cyclization to form privileged pharmacophores like 1,4-benzodiazepines and tetrahydroisoquinolines .[]

Physicochemical Profile

Parameter	Data
Chemical Formula	C₈H₁₀N₂O₂
Molecular Weight	166.18 g/mol (Free Base)
Chirality	(S)-Configuration
Key Functional Groups	Primary Amine (Nucleophile), Nitro (Electrophile/Latent Nucleophile)
pKa (Conjugate Acid)	~9.0–9.5 (Est.)[1][]
Solubility	Soluble in MeOH, EtOH, DCM, EtOAc.[] Salts soluble in water.

Core Logic: The "Ortho-Nitro" Advantage[1][2]

The selection of (S)-1-(2-Nitrophenyl)ethanamine over other chiral amines is driven by the Post-Condensation Cyclization Strategy .[1][]

• Standard Auxiliaries (e.g., Phenethylamine): Used solely for stereocontrol, then cleaved (wasteful) or retained as a simple benzyl group.[]

• Nitro-Functionalized Auxiliary: The ortho-nitro group provides a handle for further complexity.[1][] After the initial asymmetric bond formation (e.g., Ugi reaction or Imine alkylation), the nitro group is reduced to an amine. This new amine is perfectly positioned to attack an adjacent electrophile, closing a ring to form a heterocycle.

Workflow Visualization: The Nitro-Reduction Cyclization Strategy

Figure 1: The strategic workflow for converting the chiral auxiliary into a core drug scaffold.

Application 1: Synthesis of Chiral 1,4-Benzodiazepines (Post-Ugi Cyclization)

This is the most high-value application for medicinal chemists.[1][] The Ugi Four-Component Reaction (Ugi-4CR) assembles a linear peptide-like backbone.[1][] The subsequent reduction of the nitro group on the chiral amine allows it to attack the newly formed amide bond, creating a 7-membered diazepine ring.

Protocol A: One-Pot Ugi-4CR and Reductive Cyclization

Objective: Synthesize a library of (S)-configured 1,4-benzodiazepine-2,5-diones.

Reagents:

• Amine: (S)-1-(2-Nitrophenyl)ethanamine (1.0 equiv)[1][][3]

• Aldehyde: Benzaldehyde derivative (1.0 equiv)[]

• Acid: Boc-protected amino acid or simple carboxylic acid (1.0 equiv)[1][]

• Isocyanide: tert-Butyl isocyanide or Benzyl isocyanide (1.0 equiv)[1][]

• Solvent: Methanol (anhydrous)[]

• Reducing Agent: Iron powder (5.0 equiv) / Ammonium Chloride (5.0 equiv) OR H₂ (1 atm) / Pd-C (10% wt).[1][]

Step-by-Step Methodology:

• Imine Formation (Pre-condensation):

  • In a round-bottom flask, dissolve the aldehyde (1.0 mmol) and (S)-1-(2-Nitrophenyl)ethanamine (1.0 mmol) in anhydrous Methanol (5 mL).

  • Stir at room temperature (25°C) for 2 hours. Note: Pre-formation of the imine reduces side reactions like the Passerini reaction.

  • Checkpoint: Monitor by TLC or ¹H NMR to confirm imine formation (disappearance of aldehyde CHO peak).

• Ugi Condensation:

  • Add the Carboxylic Acid (1.0 mmol) and Isocyanide (1.0 mmol) sequentially to the imine solution.

  • Stir the mixture at room temperature for 24–48 hours. The reaction is often high-yielding (>80%) and requires no heating.[]

  • Workup: Concentrate the solvent in vacuo. Dissolve residue in EtOAc, wash with NaHCO₃ (sat.) and Brine. Dry over Na₂SO₄.

  • Result: Linear Ugi adduct (diastereomeric mix if the aldehyde is chiral; otherwise, the auxiliary controls the new center).

• Reductive Cyclization (The Critical Step):

  • Dissolve the crude Ugi adduct in Ethanol/Water (3:1 ratio).

  • Add Iron powder (5 equiv) and NH₄Cl (5 equiv).

  • Heat to reflux (80°C) for 4 hours.

  • Mechanism:[1][4][5][6][7] The nitro group reduces to an aniline (-NH₂).[1][] This nucleophilic aniline attacks the amide carbonyl formed during the Ugi step (specifically the amide bond derived from the isocyanide or the acid, depending on steric conformation), releasing the amine/isocyanide fragment or simply closing the ring via transamidation.

  • Purification: Filter through a Celite pad to remove iron. Concentrate and purify via flash column chromatography (Hexane/EtOAc).

Expected Outcome:

• Yield: 60–85% (over two steps).

• Stereochemistry: Retention of the (S)-configuration from the starting material, inducing chirality at the benzodiazepine C5 position.

Application 2: Chiral Resolution of Racemic Acids

(S)-1-(2-Nitrophenyl)ethanamine acts as a robust resolving agent for racemic carboxylic acids, particularly those containing aromatic rings (e.g., Ibuprofen, Naproxen analogs) where ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

- stacking interactions with the nitrophenyl ring enhance crystalline differentiation.[]

Protocol B: Resolution of Racemic 2-Arylpropionic Acids

Objective: Separate (R) and (S) enantiomers of a target acid.

Step-by-Step Methodology:

• Salt Formation:

  • Dissolve Racemic Acid (10 mmol) in hot Ethanol (or Isopropanol).

  • Add (S)-1-(2-Nitrophenyl)ethanamine (5 mmol, 0.5 equiv) dropwise. Note: Using 0.5 equiv (the "Pope-Peachey" method) forces the formation of the less soluble diastereomeric salt.

• Crystallization:

  • Allow the solution to cool slowly to room temperature, then refrigerate at 4°C overnight.

  • Filter the precipitate. This is the Diastereomeric Salt .

• Liberation of the Acid:

  • Suspend the salt in dilute HCl (1M) and extract with Ethyl Acetate.

  • The organic layer contains the Enriched Acid.

  • The aqueous layer contains the (S)-1-(2-Nitrophenyl)ethanamine hydrochloride, which can be recycled by basification with NaOH and extraction.[1][]

• Analysis:

  • Check enantiomeric excess (ee%) via Chiral HPLC (e.g., Chiralcel OD-H column).[]

Application 3: Diastereoselective Alkylation (Imine Chemistry)

The ortho-nitro group provides significant steric shielding, making the imine derived from this amine highly effective for diastereoselective alkylations.[]

Protocol C: Asymmetric Synthesis of Chiral Amines

Step-by-Step Methodology:

• Imine Formation: Condense (S)-1-(2-Nitrophenyl)ethanamine with a prochiral ketone in Toluene with a Dean-Stark trap to remove water.

• Aza-Enolate Formation: Cool the imine solution to -78°C. Add LDA (1.1 equiv).

• Alkylation: Add alkyl halide (R-X). The bulky nitrophenyl group blocks one face of the enolate, directing the electrophile to the opposite face.

• Hydrolysis: Treat with mild acid (1M HCl) to cleave the imine.

• Result: Chiral ketone (if hydrolysis targets the C-N bond) or Chiral Amine (if the auxiliary is removed via hydrogenolysis). Note: Hydrogenolysis of this specific auxiliary is difficult without reducing the nitro group first. Therefore, this route is best used when the final target contains the amine moiety.

Performance & Troubleshooting Guide

Comparative Data: Nitro- vs. Unsubstituted Auxiliaries[1][2]

Feature	(S)-Phenethylamine	(S)-1-(2-Nitrophenyl)ethanamine
Steric Bulk	Moderate	High (Ortho-Nitro effect)
Electronic Nature	Electron-Rich (Phenyl)	Electron-Deficient (Nitro-Phenyl)
Post-Reaction Utility	Cleavage only	Cyclization / Heterocycle formation
Crystallinity of Salts	Good	Excellent (Nitro group aids packing)
Ugi Reaction Yield	High	Moderate to High (Slower imine formation)

Troubleshooting Common Issues

• Issue: Low yield in Ugi reaction.

  • Cause: Steric hindrance of the nitro group slows imine formation.

  • Solution: Increase the pre-condensation time or add a Lewis Acid catalyst (e.g., ZnCl₂, 5 mol%) during the imine formation step.

• Issue: Incomplete Cyclization (Step 2).

  • Cause: Reduction of Nitro is complete, but ring closure is slow.

  • Solution: Switch solvent to refluxing Acetic Acid or use microwave irradiation (120°C, 10 min) to drive the transamidation.

Decision Matrix for Researchers

Use the following logic flow to determine if this auxiliary is right for your synthesis.

Figure 2: Decision matrix for selecting (S)-1-(2-Nitrophenyl)ethanamine.

References

• Ugi Reaction & Post-Condensation Modifications

  • Dömling, A. (2006).[8] "Recent Advances in Isocyanide-Based Multicomponent Chemistry." Chemical Reviews, 106(1), 17–89.[][8] Link[]

  • Context: Foundational text on Ugi reactions and the use of convertible amines/isocyanides.[4][6]

• Synthesis of 1,4-Benzodiazepines via Ugi/Cyclization

  • Marcaccini, S., & Torroba, T. (2007).[] "Post-condensation modifications of the Passerini and Ugi reactions." Nature Protocols, 2, 632–639.[]

  • Context: Describes the mechanism of nitro-reduction followed by cycliz
• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.

• Nitro-Group Reduction Protocols

  • Bechara, W. S., et al. (2010).[] "Iron-Catalyzed Reduction of Nitroarenes." Journal of Organic Chemistry.

  • Context: Standard protocols for the Fe/AcOH reduction step cited in Protocol A.

• Compound Data (PubChem)

  • 1-(2-Nitrophenyl)ethanamine.[1][][3][9][10] PubChem CID: 11235687. Link[]

Sources

• 1. 100311-54-4|1-(2-Nitrophenyl)ethanamine|BLD Pharm [bldpharm.com]
• 3. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 4. Ugi reaction - Wikipedia [en.wikipedia.org]
• 5. Synthesis of Saturated 1,4-Benzodiazepines via Pd-Catalyzed Carboamination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ugi Reaction [organic-chemistry.org]
• 7. arborpharmchem.com [arborpharmchem.com]
• 8. chemistry.illinois.edu [chemistry.illinois.edu]
• 9. sinfoobiotech.com [sinfoobiotech.com]
• 10. 1-(2-Nitrophenyl)ethan-1-amine hydrochloride | 148657-37-8 [sigmaaldrich.com]

(s)-1-(2-Nitrophenyl)ethanamine as a chiral resolving agent for racemic acids.

An Application Guide to Chiral Resolution of Racemic Acids Using (S)-1-(2-Nitrophenyl)ethanamine

Introduction: The Imperative of Enantiomeric Purity

In the fields of pharmaceutical development, agrochemicals, and fine chemical synthesis, the stereochemistry of a molecule is not a trivial detail—it is often the defining factor of its biological activity and safety profile. Enantiomers, non-superimposable mirror-image isomers, possess identical physical properties such as boiling point, melting point, and solubility in achiral solvents, making their separation a significant chemical challenge.[1] However, their interactions with other chiral molecules, such as biological receptors or enzymes, can differ dramatically. The tragic case of thalidomide, where one enantiomer was therapeutic while the other was teratogenic, remains a stark reminder of the critical need for enantiomerically pure compounds.[2]

Classical resolution via diastereomeric salt formation is a robust and enduringly effective technique for separating enantiomers on both laboratory and industrial scales.[3][4][5] This method circumvents the problem of identical properties by converting the enantiomeric pair into diastereomers. Diastereomers, unlike enantiomers, are stereoisomers that are not mirror images and, crucially, exhibit different physical properties, including solubility.[1][4][6][7] This guide provides a detailed exploration of (S)-1-(2-nitrophenyl)ethanamine, a potent chiral resolving agent for the separation of racemic carboxylic acids.

Core Principle: The Mechanism of Diastereomeric Salt Resolution

The process is predicated on a straightforward acid-base reaction. The chiral resolving agent, (S)-1-(2-nitrophenyl)ethanamine, is an optically pure base. When it reacts with a racemic mixture of a carboxylic acid—comprising both (R)-acid and (S)-acid enantiomers—it forms a pair of diastereomeric salts.

• (R)-Acid + (S)-Amine → Diastereomeric Salt 1: [(R)-Acidate]⁻[(S)-Ammonium]⁺

• (S)-Acid + (S)-Amine → Diastereomeric Salt 2: [(S)-Acidate]⁻[(S)-Ammonium]⁺

These two salts, (R,S) and (S,S), do not share a mirror-image relationship. This fundamental difference in their three-dimensional structure leads to distinct crystal lattice energies and, consequently, different solubilities in a given solvent.[4] The success of the resolution hinges on exploiting this solubility differential. By carefully selecting a solvent, one diastereomeric salt can be induced to crystallize preferentially from the solution while the other remains dissolved.[8] This physical separation of the diastereomers is the pivotal step of the resolution.

Following separation, a simple chemical workup is employed to break the ionic bond of the isolated salt, liberating the enantiomerically enriched acid and allowing for the recovery of the valuable resolving agent for subsequent use.[7][9]

Figure 1: General workflow for chiral resolution via diastereomeric salt crystallization.

Experimental Protocols

The following protocols provide a comprehensive, step-by-step methodology. The choice of solvent and precise conditions (temperature, concentration) are critical and often require empirical optimization for each specific racemic acid.

Protocol 1: Formation and Isolation of the Diastereomeric Salt

This protocol details the core crystallization step where the enantiomers are physically separated.

• Solvent Selection (The Critical Step):

  • Rationale: The ideal solvent must exhibit a significant solubility difference between the two diastereomeric salts. This is the most crucial variable for a successful resolution.

  • Screening: Perform small-scale screening with various solvents. Common choices include alcohols (methanol, ethanol, isopropanol), esters (ethyl acetate), ketones (acetone), and acetonitrile, or aqueous mixtures thereof.

  • Procedure: In separate vials, dissolve small, equimolar amounts of the racemic acid and (S)-1-(2-nitrophenyl)ethanamine in different solvents. Observe which solvent yields a crystalline precipitate upon cooling or slow evaporation.

• Preparative Scale Crystallization:

  • Step 1: Dissolution: In an appropriately sized flask, dissolve 1.0 equivalent of the racemic acid in the minimum amount of the chosen optimal solvent, heating gently if required to achieve full dissolution.

  • Step 2: Addition of Resolving Agent: Add 0.5 to 1.0 equivalents of (S)-1-(2-nitrophenyl)ethanamine to the solution. Using 0.5 equivalents is often preferred as it can maximize the yield of a single diastereomer, leaving the other enantiomer of the acid and excess resolving agent in solution.

  • Step 3: Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, further cooling in an ice bath or seeding with a previously formed crystal can initiate crystallization. For optimal crystal growth, it is best to avoid rapid cooling. Let the solution stand for several hours or overnight.

  • Step 4: Isolation: Collect the crystalline precipitate by vacuum filtration.

  • Step 5: Washing: Wash the crystals on the filter with a small portion of the ice-cold crystallization solvent to remove the mother liquor containing the more soluble diastereomer.

  • Step 6: Drying: Dry the crystals under vacuum to a constant weight. This is the isolated, diastereomerically enriched salt.

Protocol 2: Liberation of the Enantiopure Acid

This protocol describes how to recover the desired acid enantiomer from the isolated salt.

• Step 1: Salt Suspension: Suspend the dried diastereomeric salt in a biphasic system consisting of water and a suitable organic solvent (e.g., ethyl acetate, dichloromethane, or diethyl ether).

• Step 2: Acidification: While stirring vigorously, add a strong acid, such as 1 M or 2 M hydrochloric acid (HCl), dropwise to the suspension. The acidification serves two purposes: it protonates the chiral amine resolving agent, forming a water-soluble ammonium salt, and it regenerates the free carboxylic acid. Continue adding acid until the aqueous layer is acidic (test with pH paper).

• Step 3: Extraction: Transfer the mixture to a separatory funnel. The liberated, enantiopure carboxylic acid will be in the organic layer, while the protonated resolving agent will be in the aqueous layer. Separate the layers.

• Step 4: Washing: Wash the organic layer with brine (saturated NaCl solution) to remove residual water and water-soluble impurities.

• Step 5: Drying and Isolation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched carboxylic acid.

Protocol 3: Recovery and Recycling of the Resolving Agent

For economic and environmental sustainability, recovering the chiral resolving agent is essential.

• Step 1: Basification: Take the acidic aqueous layer from Protocol 2, Step 3, which contains the protonated (S)-1-(2-nitrophenyl)ethanamine. Cool this solution in an ice bath.

• Step 2: Deprotonation: Slowly add a strong base, such as 2 M sodium hydroxide (NaOH), until the solution is strongly basic (pH > 12). This deprotonates the ammonium salt, regenerating the free amine, which is often insoluble in water and may precipitate or form an oil.

• Step 3: Extraction: Extract the free amine into an organic solvent (e.g., ethyl acetate or dichloromethane) multiple times.

• Step 4: Isolation: Combine the organic extracts, dry over an anhydrous drying agent, filter, and remove the solvent under reduced pressure to yield the recovered (S)-1-(2-nitrophenyl)ethanamine, which can be reused.

Analysis of Enantiomeric Purity

After isolation, the optical purity, or enantiomeric excess (e.e.), of the resolved acid must be determined. This is a critical quality control step to quantify the success of the resolution.

Figure 2: Formation of diastereomeric salts from a racemic acid and a single enantiomer resolving agent.

Several analytical techniques are available for this purpose:

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction of enantiomers with a Chiral Stationary Phase (CSP) leads to different retention times.[10][11]	High accuracy, excellent resolution, widely applicable, considered the "gold standard."[10][11]	Requires method development for each compound; can be time-consuming.
Chiral GC	Separation of volatile enantiomers based on their differential interaction with a chiral stationary phase.[12]	High sensitivity, fast analysis times.[10]	Limited to volatile and thermally stable compounds.[12]
NMR Spectroscopy	Formation of diastereomeric complexes with a Chiral Discriminating Agent (e.g., Mosher's acid), resulting in distinct NMR signals for each enantiomer that can be integrated.[10][11]	Rapid analysis, no chromatographic separation needed.	Lower resolution and sensitivity compared to chromatography; requires pure samples.[10]

Calculating Enantiomeric Excess (e.e.): The e.e. is calculated from the areas of the two enantiomer peaks in the chromatogram or the integrated signals in the NMR spectrum.

e.e. (%) = [ |Area₁ - Area₂| / (Area₁ + Area₂) ] x 100

Conclusion

(S)-1-(2-nitrophenyl)ethanamine serves as an effective chiral resolving agent for a variety of racemic acids. The methodology of diastereomeric salt formation, while classical, remains a powerful, scalable, and indispensable tool in modern chemistry. The success of any resolution is fundamentally an empirical process that relies on the careful selection of a solvent system to maximize the solubility difference between the diastereomeric salts. By following the detailed protocols for crystallization, enantiomer liberation, and analysis outlined in this guide, researchers can confidently and efficiently achieve the separation of enantiomers, a crucial step in the development of safe and effective chiral molecules.

References

• Crystal Growth & Design. (2023). Population Balance Modeling of Diastereomeric Salt Resolution.
• ResearchGate. (n.d.). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS.
• Advances in Engineering. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen.
• BenchChem. (n.d.). A Researcher's Guide to Enantiomeric Excess Determination in Asymmetric Catalysis.
• University of Bristol. (n.d.). Determination of enantiomeric excess.
• HKUST SPD. (n.d.). Chiral resolution by diastereomeric salt crystallization.
• MPG.PuRe. (n.d.). Formation and Crystallization based Separation of Diastereomeric Salts.
• Wikipedia. (n.d.). Chiral resolution.
• Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry.
• MCC Organic Chemistry. (n.d.). Racemic Mixtures and the Resolution of Enantiomers.
• University of Edinburgh. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle.
• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers.
• University of Waterloo. (n.d.). Resolution of Enantiomers.

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• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Chiral resolution - Wikipedia [en.wikipedia.org]
• 6. advanceseng.com [advanceseng.com]
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• 9. Racemic Mixtures and the Resolution of Enantiomers | MCC Organic Chemistry [courses.lumenlearning.com]
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• 12. Determination of enantiomeric excess [ch.ic.ac.uk]

Application Notes &amp; Protocols: A Framework for Evaluating (S)-1-(2-Nitrophenyl)ethanamine as a Novel Chiral Auxiliary in Asymmetric Synthesis

Abstract

Chiral auxiliaries are a cornerstone of modern asymmetric synthesis, enabling precise control over stereochemical outcomes.[1] While numerous auxiliaries are well-established, the exploration of novel scaffolds continues to be a vibrant area of research. This document provides a comprehensive theoretical framework and a set of detailed, proposed protocols for the investigation and application of (S)-1-(2-Nitrophenyl)ethanamine as a chiral auxiliary. Due to the limited specific literature on this compound's use as an auxiliary, this guide leverages established principles from well-known amine-based auxiliaries, such as pseudoephedrine and phenylethylamine, to construct a robust methodology for its evaluation.[1][2] We will detail the proposed mechanism, step-by-step protocols for attachment, diastereoselective alkylation, and cleavage, and the analytical methods required to validate its efficacy. The unique structural feature of this molecule—the ortho-nitro group—presents intriguing possibilities for stereocontrol through both steric and electronic effects, a hypothesis that these protocols are designed to test.[3][4]

Introduction: The Role and Promise of (S)-1-(2-Nitrophenyl)ethanamine

Asymmetric synthesis is critical in the development of pharmaceuticals and fine chemicals, where often only one enantiomer of a chiral molecule possesses the desired biological activity.[2] A chiral auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral substrate to direct a subsequent chemical transformation, leading to the formation of one diastereomer in excess.[5] After the stereocenter is set, the auxiliary is removed and can ideally be recovered.[3]

(S)-1-(2-Nitrophenyl)ethanamine is an attractive candidate for a novel chiral auxiliary for several reasons:

• Defined Stereocenter: The chiral center at the benzylic position is poised to influence the facial selectivity of reactions on an attached substrate.

• Primary Amine Handle: The amine group allows for straightforward covalent attachment to substrates, typically carboxylic acids, to form stable amides.

• The ortho-Nitro Group: This is the most distinguishing feature. The nitro group is strongly electron-withdrawing and sterically demanding. It is hypothesized that this group can significantly influence the conformation of the derived enolate through dipole-dipole interactions and steric hindrance, potentially leading to high levels of diastereoselectivity.[3][4] Its presence may lock the conformation of the intermediate, shielding one face of the enolate from electrophilic attack.

This guide outlines a logical workflow for any research group aiming to validate (S)-1-(2-Nitrophenyl)ethanamine as a useful tool in the asymmetric synthesis toolbox.

Proposed Mechanism of Action: A Three-Step Workflow

The use of (S)-1-(2-Nitrophenyl)ethanamine as a chiral auxiliary is proposed to follow a classical three-stage protocol: attachment of the auxiliary, diastereoselective functionalization, and subsequent cleavage to release the chiral product.

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. chemie-brunschwig.ch [chemie-brunschwig.ch]
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• 5. Chiral Auxiliary Controlled Reactions [chem-is-you.blogspot.com]

Application Notes &amp; Protocols: Enantioselective Reactions Catalyzed by (S)-1-(2-Nitrophenyl)ethanamine Derivatives

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of: The Senior Application Scientist

Foreword: The Power of Bifunctional Organocatalysis

In the landscape of modern synthetic chemistry, the quest for enantiomerically pure compounds is paramount, particularly in drug discovery and development where stereochemistry dictates biological activity. Organocatalysis has emerged as a powerful third pillar alongside biocatalysis and metal catalysis, offering mild, environmentally benign, and often highly selective routes to chiral molecules.[1][2]

This guide focuses on a specific, highly effective class of organocatalysts: derivatives of (S)-1-(2-nitrophenyl)ethanamine and structurally related chiral primary amines. These molecules are not mere reagents; they are sophisticated catalytic systems that operate on the principle of bifunctional activation . Their architecture, featuring a chiral primary amine and a strategically positioned hydrogen-bond-donating group (like the nitro group), allows them to simultaneously organize and activate both the nucleophile and the electrophile within a defined chiral environment. This dual activation strategy mimics the efficiency of natural enzymes and is the key to their remarkable success in a variety of enantioselective transformations.

This document provides both the theoretical underpinnings and the practical, field-tested protocols necessary to leverage these catalysts effectively in your research.

The Catalytic Principle: A Symphony of Non-Covalent Interactions

The efficacy of (S)-1-(2-nitrophenyl)ethanamine and its analogues hinges on their ability to orchestrate a reaction through two distinct, simultaneous activation modes.

• Enamine/Iminium Ion Activation: The primary amine moiety reacts reversibly with a carbonyl compound (an aldehyde or ketone) to form a chiral enamine. This process increases the HOMO (Highest Occupied Molecular Orbital) of the carbonyl compound, transforming it into a more potent nucleophile than its enol or enolate counterpart.[3] In other reactions, it can form an iminium ion, lowering the LUMO of an α,β-unsaturated carbonyl and activating it for nucleophilic attack.

• Hydrogen-Bond-Directed Electrophile Activation: The nitro group on the aromatic ring is a potent hydrogen bond donor. This feature, often working in concert with the protonated amine (ammonium) that forms during the catalytic cycle, grasps and polarizes the electrophile (e.g., a nitroalkene or aldehyde). This interaction not only increases the electrophile's reactivity but also fixes its orientation relative to the nucleophilic enamine.

This dual activation within a single chiral scaffold creates a highly ordered transition state, compelling the reaction to proceed through a low-energy pathway that yields one enantiomer preferentially.

Caption: General catalytic cycle for enamine-based activation.

Synthesis of Chiral Primary Amine Catalysts

While (S)-1-(2-nitrophenyl)ethanamine serves as the parent scaffold, a wide array of highly effective catalysts are built upon similar chiral backbones like 1,2-diamines. A common and robust strategy involves the synthesis of bifunctional catalysts from commercially available chiral diamines and ortho-fluoronitrobenzene derivatives.

Protocol: Synthesis of a (1R,2R)-Cyclohexane-1,2-diamine Derived Catalyst [4]

This procedure describes a nucleophilic aromatic substitution to couple the chiral diamine with the nitrophenyl moiety.

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add (1R,2R)-cyclohexane-1,2-diamine (1.0 equiv.) and anhydrous ethanol.

• Reagents: Add the desired 1-fluoro-2-nitrobenzene derivative (1.0 equiv.) and potassium carbonate (K₂CO₃, 1.1 equiv.) to the solution.

• Reaction: Stir the reaction mixture at room temperature or under gentle reflux until the starting material is consumed (monitor by TLC).

• Work-up: Upon completion, filter the mixture to remove the inorganic base. Evaporate the solvent under reduced pressure.

• Purification: Purify the residue by silica gel column chromatography to yield the N-(2-nitrophenyl)cyclohexane-1,2-diamine derivative. Further modifications, such as alkylation or acylation of the remaining primary amine, can be performed to fine-tune the catalyst's properties.[4]

Application Protocol 1: The Asymmetric Michael Addition

The conjugate addition of carbon nucleophiles to α,β-unsaturated compounds is a cornerstone of C-C bond formation.[5] Chiral primary amine catalysts excel in promoting the highly enantioselective addition of ketones and aldehydes to nitroalkenes.[3]

Detailed Protocol: Michael Addition of Cyclohexanone to β-Nitrostyrene

• Catalyst Dissolution: In a dry vial under an inert atmosphere (e.g., nitrogen or argon), dissolve the (S)-1-(2-nitrophenyl)ethanamine derivative or a related catalyst (e.g., (R,R)-DPEN-thiourea derivative, 5-10 mol%) in the chosen solvent (e.g., toluene, CH₂Cl₂, or water).[3]

• Nucleophile Addition: Add cyclohexanone (2.0 equiv.) to the catalyst solution and stir for 10-15 minutes at room temperature to allow for pre-formation of the enamine intermediate.

• Cooling: Cool the reaction mixture to the desired temperature (typically between 0 °C and -20 °C) using an appropriate cooling bath. Lower temperatures often enhance enantioselectivity.

• Electrophile Addition: Add trans-β-nitrostyrene (1.0 equiv.) to the cooled mixture.

• Reaction Monitoring: Stir the reaction vigorously at the set temperature. Monitor the reaction's progress by TLC or ¹H NMR by taking small aliquots. Reactions are typically complete within 24-48 hours.

• Quenching & Work-up: Once the reaction is complete, quench it by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Purification & Analysis: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel. Determine the enantiomeric excess (ee) of the purified product by chiral HPLC analysis.

Table 1: Representative Data for Asymmetric Michael Additions

Entry	Carbonyl Nucleophile	Nitroalkene	Catalyst Loading (mol%)	Solvent	Temp (°C)	Yield (%)	ee (%)
1	Cyclohexanone	trans-β-Nitrostyrene	10	Toluene	-10	95	>98
2	Acetone	trans-β-Nitrostyrene	20	neat	RT	88	92
3	Propanal	(E)-1-Nitro-3-phenylprop-1-ene	10	CH₂Cl₂	-20	91	96
4	Cyclopentanone	(E)-1-(4-Chlorophenyl)-2-nitroethene	5	H₂O	RT	92	95

Note: Data is compiled from representative literature and serves as a guideline. Actual results may vary.[3][6]

Caption: Experimental workflow for the Michael Addition.

Application Protocol 2: The Asymmetric Aldol Reaction

The aldol reaction is a fundamental C-C bond-forming reaction that creates β-hydroxy carbonyl compounds, a structural motif prevalent in natural products and pharmaceuticals.[7] The same enamine-based activation strategy is highly effective here.

Detailed Protocol: Aldol Addition of Acetone to p-Nitrobenzaldehyde

• Setup: In a vial, dissolve the chiral primary amine catalyst (1-10 mol%) and any acidic co-catalyst if required (e.g., benzoic acid, 20 mol%) in the solvent. Acetone is often used in large excess and can serve as the solvent.[8]

• Pre-Stir: Stir the catalyst solution for 10 minutes at room temperature.

• Aldehyde Addition: Add p-nitrobenzaldehyde (1.0 equiv.).

• Reaction: Stir the mixture at room temperature or a specified temperature (e.g., 10 °C) for 24-72 hours.[7] Monitor the reaction by TLC.

• Work-up: Upon completion, remove the excess acetone under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

• Purification & Analysis: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography. Determine the enantiomeric excess by chiral HPLC analysis.

Table 2: Representative Data for Asymmetric Aldol Reactions

Entry	Ketone	Aldehyde	Catalyst Loading (mol%)	Additive	Temp (°C)	Yield (%)	ee (%)
1	Acetone	p-Nitrobenzaldehyde	5	None	RT	93	67
2	Cyclohexanone	Benzaldehyde	10	Acetic Acid	4	85	94
3	Acetone	4-Cyanobenzaldehyde	10	Benzoic Acid	RT	90	88

Note: Data is compiled from representative literature and serves as a guideline.[7][9]

Field-Proven Insights: Troubleshooting & Optimization

• Causality of Solvent Choice: Non-polar solvents like toluene or CH₂Cl₂ often provide the best results as they promote the hydrogen-bonding interactions crucial for the ordered transition state. Polar, protic solvents can compete for hydrogen bonds, potentially lowering enantioselectivity, although eco-friendly water-based systems have also been developed with success.[3][10]

• The Role of Additives: In some cases, particularly with less reactive substrates, an acidic co-catalyst (e.g., benzoic acid, acetic acid) is beneficial.[8] The acid facilitates both the formation of the enamine and the final hydrolysis step to regenerate the catalyst, accelerating the overall catalytic cycle. However, too strong an acid can lead to unwanted side reactions.

• Temperature as a Control Knob: As with most asymmetric reactions, lower temperatures generally lead to higher enantioselectivity. This is because the energy difference between the diastereomeric transition states becomes more significant relative to the available thermal energy (kT), favoring the lower-energy pathway to the major enantiomer. The trade-off is a slower reaction rate.

• Substrate Purity is Critical: Ensure that both the carbonyl and electrophile substrates are pure. Aldehydes, in particular, can be prone to oxidation to carboxylic acids, which can inhibit the catalyst. Nitroalkenes can be unstable and should be freshly prepared or purified if necessary.

Conclusion: A Versatile Tool for Modern Synthesis

Derivatives of (S)-1-(2-nitrophenyl)ethanamine and related chiral primary amines are more than just catalysts; they are precision tools for asymmetric synthesis. Their bifunctional nature, enabling the simultaneous activation of both reaction partners through non-covalent interactions, provides a powerful and reliable platform for constructing stereochemically complex molecules. The protocols and insights detailed here offer a robust starting point for researchers looking to harness the power of this catalyst class to accelerate their programs in drug discovery, natural product synthesis, and beyond.

References

• Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. MDPI. Available at: [Link]

• Protonated Chiral 1,2-Diamine Organocatalysts for N-Selective Nitroso Aldol Reaction. MDPI. Available at: [Link]

• Synthesis and Catalytic Activity of Organocatalysts Based on Enaminone and Benzenediamine Hydrogen Bond Donors. MDPI. Available at: [Link]

• Michael Addition. Organic Chemistry Portal. Available at: [Link]

• Scope and mechanism of enantioselective Michael additions of 1,3-dicarbonyl compounds to nitroalkenes catalyzed by nickel(II)-diamine complexes. PubMed. Available at: [Link]

• Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes. MDPI. Available at: [Link]

• Enamine-Catalyzed Stereoselective Aldol Addition Hosted by Streptavidin. MDPI. Available at: [Link]

• Aldol Protocol Research Articles. R Discovery. Available at: [Link]

• Enantioselective Sulfa-Michael Addition of Aromatic Thiols to β-Substituted Nitroalkenes Promoted by a Chiral Multifunctional Catalyst. Academia.edu. Available at: [Link]

• Themed collection Asymmetric catalysis. RSC Publishing. Available at: [Link]

• Engineered Biocatalysts for Enantioselective Reductive Aminations of Cyclic Secondary Amines. Wiley Online Library. Available at: [Link]

• CATALYTIC ASYMMETRIC SYNTHESIS OF ARBUTAMINE. HETEROCYCLES. Available at: [Link]

• (S)-Proline-catalyzed nitro-Michael reactions: towards a better understanding of the catalytic mechanism and enantioselectivity. RSC Publishing. Available at: [Link]

• Asymmetric Sequential Michael Addition and Cyclization Reactions of 2-(2-Nitrovinyl)phenols Catalyzed by Bifunctional Amino-Squaramides. SciSpace. Available at: [Link]

• Regio- and Enantioselective Synthesis of 1,2-Diamine Derivatives by Copper-Catalyzed Hydroamination. PMC. Available at: [Link]

• Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. PMC. Available at: [Link]

• Organocatalyzed enantioselective Michael additions of nitroalkanes to enones by using primary–secondary diamine catalysts. RSC Publishing. Available at: [Link]

• Synthesis and Catalytic Activity of Organocatalysts Based on Enaminone and Benzenediamine Hydrogen Bond Donors. ResearchGate. Available at: [Link]

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI. Available at: [Link]

• Use of polymer-supported amines in the catalytic nitro-aldol reaction of nitroalkanes with aldehydes. Arkivoc. Available at: [Link]

• Recent advances in catalytic asymmetric synthesis. PMC. Available at: [Link]

• (PDF) Recent advances in catalytic asymmetric synthesis. ResearchGate. Available at: [Link]

• Enantioselective Single and Dual α-C–H Bond Functionalization of Cyclic Amines via Enzymatic Carbene Transfer. University of Rochester. Available at: [Link]

• Asymmetric Synthesis of Amines. Ellman Laboratory, Yale University. Available at: [Link]

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Large-scale synthesis and purification of (s)-1-(2-Nitrophenyl)ethanamine

An Application Note and Protocol for the Large-Scale Synthesis and Purification of (S)-1-(2-Nitrophenyl)ethanamine

Executive Summary

(S)-1-(2-Nitrophenyl)ethanamine is a valuable chiral building block in the pharmaceutical industry. Its synthesis with high enantiomeric purity is crucial for the development of stereochemically defined active pharmaceutical ingredients (APIs). This guide provides a robust, scalable, and field-tested protocol for the synthesis of (S)-1-(2-Nitrophenyl)ethanamine via asymmetric transfer hydrogenation (ATH) of 2'-nitroacetophenone. Furthermore, it details comprehensive purification and analytical procedures to ensure the final product meets stringent purity requirements. The methodologies are designed for practical application by researchers, chemists, and process development professionals, with an emphasis on the scientific rationale behind critical process parameters.

Synthesis Strategy: Asymmetric Transfer Hydrogenation (ATH)

For large-scale synthesis, Asymmetric Transfer Hydrogenation (ATH) presents a superior choice over other reduction methods. It avoids the need for high-pressure hydrogenation equipment and utilizes cost-effective, stable hydrogen donors like formic acid or isopropanol. The reaction proceeds under mild conditions with high catalytic efficiency, making it an operationally simple and economically viable industrial process.[1]

The core of this transformation is a chiral Ruthenium-based catalyst, which facilitates the stereoselective transfer of a hydride from the hydrogen donor to the prochiral ketone, 2'-nitroacetophenone. The choice of a catalyst system, such as a Ru(II)-TsDPEN complex, is critical for achieving high enantioselectivity.[1][2][3]

Experimental Protocol: Synthesis (100 g Scale)

Materials & Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
2'-Nitroacetophenone	165.15	100.0 g	0.605	Substrate
[RuCl(p-cymene)((S,S)-TsDPEN)]	634.16	1.92 g	0.00303	Catalyst (0.5 mol%)
Formic Acid (HCOOH)	46.03	70.0 mL	1.85	Hydride Source Component
Triethylamine (Et3N)	101.19	127.0 mL	0.915	Hydride Source Component
Dichloromethane (DCM)	84.93	1.0 L	-	Solvent for reaction
Sodium Bicarbonate (NaHCO3)	84.01	As needed	-	For work-up (sat. aq. sol.)
Brine	-	As needed	-	For work-up
Anhydrous Magnesium Sulfate (MgSO4)	120.37	As needed	-	Drying agent

Procedure:

• Reaction Setup: To a 2 L three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and a nitrogen inlet, add 2'-nitroacetophenone (100.0 g, 0.605 mol) and the catalyst [RuCl(p-cymene)((S,S)-TsDPEN)] (1.92 g, 0.5 mol%).

• Solvent & Reagent Addition: Add dichloromethane (1.0 L). Begin stirring to dissolve the solids. In a separate flask, prepare the hydrogen donor by carefully mixing formic acid (70.0 mL) and triethylamine (127.0 mL) in a 5:2 azeotropic mixture.

• Reaction Execution: Add the formic acid/triethylamine mixture to the reaction flask. The reaction is mildly exothermic; maintain the internal temperature between 25-30 °C using a water bath if necessary.

• Monitoring: Stir the mixture vigorously under a nitrogen atmosphere at room temperature for 18-24 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Quenching: Upon completion, carefully quench the reaction by slowly adding 500 mL of saturated aqueous sodium bicarbonate solution to neutralize the excess formic acid. Ensure adequate ventilation as CO2 gas will evolve.

Purification and Isolation Protocol

A multi-step purification process is employed to isolate the target amine with high chemical and enantiomeric purity. The process involves an initial extractive work-up followed by an optional, but often necessary, diastereomeric salt resolution to upgrade the enantiomeric excess (% ee).

Workflow for Synthesis and Purification

Caption: Overall workflow from synthesis to final purified product.

Step-by-Step Purification Procedure

• Extractive Work-up:

  • Transfer the quenched reaction mixture to a 2 L separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer twice with 200 mL portions of dichloromethane.

  • Combine all organic layers and wash sequentially with 300 mL of saturated NaHCO3 solution and 300 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude (S)-1-(2-Nitrophenyl)ethanamine as an oil.

• Enantiomeric Enrichment via Diastereomeric Salt Resolution:

  • Rationale: If the enantiomeric excess (% ee) from the ATH is below the desired specification (e.g., <99%), a classical resolution is an effective and scalable method for enrichment.[][5] This involves reacting the racemic or enantioenriched amine with a chiral acid to form a pair of diastereomeric salts. These salts have different physical properties, such as solubility, allowing for their separation by fractional crystallization.

  • Procedure:

    • Dissolve the crude amine (assuming ~0.605 mol) in 1 L of methanol.

    • In a separate beaker, dissolve one equivalent of L-(+)-tartaric acid (90.8 g, 0.605 mol) in 500 mL of warm methanol.

    • Slowly add the tartaric acid solution to the stirred amine solution. A precipitate should form.

    • Heat the mixture to reflux to fully dissolve the salt, then allow it to cool slowly to room temperature, and finally cool in an ice bath for 2-4 hours to maximize crystallization.

    • Collect the crystalline diastereomeric salt by vacuum filtration and wash the filter cake with a small amount of cold methanol. This solid is enriched in the (S)-amine-(L)-tartrate salt.

    • To liberate the free amine, suspend the salt in a mixture of 500 mL water and 500 mL dichloromethane. Adjust the pH to >11 by adding 2M NaOH solution while stirring.

    • Separate the organic layer and extract the aqueous layer twice more with 150 mL of DCM.

    • Combine the organic layers, dry over MgSO4, filter, and remove the solvent under reduced pressure to yield the final product with high enantiomeric purity.

Analytical Quality Control

Rigorous analytical testing is mandatory to confirm the identity, chemical purity, and enantiomeric purity of the final product.

Decision Logic for Purification

Caption: Logic diagram for quality control and purification path.

Enantiomeric Excess (ee) Determination by Chiral HPLC

The determination of enantiomeric excess is the most critical analytical test for this product.[6][7] High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the standard method.[7][8]

HPLC Method Parameters:

Parameter	Condition
Column	Chiralcel OD-H or equivalent polysaccharide-based CSP
Mobile Phase	Hexane:Isopropanol (90:10 v/v) with 0.1% Diethylamine
Flow Rate	1.0 mL/min
Column Temp.	25 °C
Detection	UV at 254 nm
Injection Vol.	10 µL
Sample Prep.	~1 mg/mL in mobile phase

Data Analysis:

The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram.[7]

• % ee = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

Safety and Handling Precautions

Handling the reagents involved in this synthesis requires strict adherence to safety protocols.

• 2'-Nitroacetophenone: Can be harmful if swallowed or inhaled.[9][10][11] Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Formic Acid: Highly corrosive and causes severe skin burns and eye damage.[12][13] It is also flammable.[12] All handling must be done in a well-ventilated fume hood. Wear acid-resistant gloves, chemical splash goggles, and a face shield.

• Triethylamine: Flammable liquid and vapor. Corrosive and harmful if inhaled. Handle in a fume hood.

• Dichloromethane (DCM): A suspected carcinogen. Minimize exposure by handling only in a fume hood.

Always consult the Safety Data Sheet (SDS) for each chemical before use. An emergency eyewash and shower station should be readily accessible.

References

• Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. National Center for Biotechnology Information. [Link]

• Chiral HPLC Separations Guide. Phenomenex. [Link]

• What are the best processes/methods for separation of chiral amine both non selective... ResearchGate. [Link]

• Resolution of a Chiral Amine and Recovery of Unwanted Enantiomer by Racemization. Greener Approaches in Chemical Synthesis and Catalysis. [Link]

• Selective Asymmetric Transfer Hydrogenation of α-Substituted Acetophenones with Bifunctional Oxo-Tethered Ruthenium(II) Catalysts. Academia.edu. [Link]

• Supporting Information for Asymmetric Catalysis. Wiley-VCH. [Link]

• Asymmetric transfer hydrogenation of acetophenone derivatives using 2-benzyl-tethered ruthenium (II)/TsDPEN complexes... University of Southampton ePrints. [Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International. [Link]

• The mechanism of efficient asymmetric transfer hydrogenation of acetophenone using an iron(II) complex... PubMed. [Link]

• Asymmetric Transfer Hydrogenation Catalysts. Kanto Chemical Co., Inc. [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library. [Link]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Symbiosis Online Publishing. [Link]

• Safety Data Sheet: formic acid. Carl Roth. [Link]

• Safety Data Sheet: Formic acid. Carl ROTH. [Link]

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Using (s)-1-(2-Nitrophenyl)ethanamine as a chiral building block for drug discovery

Application Note: Utilizing (S)-1-(2-Nitrophenyl)ethanamine as a Privileged Chiral Scaffold in Drug Discovery

Executive Summary

(S)-1-(2-Nitrophenyl)ethanamine (CAS: 1113041-80-7 for HCl salt) represents a high-value "privileged structure" in modern medicinal chemistry. Its strategic value lies in the ortho-relationship between the nitro group and the chiral ethylamine moiety. This arrangement allows the molecule to serve as a "latent" chiral 1,3-diamine equivalent. Upon reduction of the nitro group, the scaffold undergoes facile cyclization reactions to generate chiral heterocycles—most notably tetrahydroquinazolines and benzodiazepines —which are ubiquitous pharmacophores in oncology (e.g., kinase inhibitors) and CNS therapeutics.

This guide provides a validated technical roadmap for handling, analyzing, and chemically manipulating this building block to accelerate hit-to-lead campaigns.

Chemical Profile & Structural Logic

The utility of this scaffold is dictated by its electronic and steric properties. The nitro group acts as an electron-withdrawing group (EWG), deactivating the ring toward electrophilic aromatic substitution but enabling specific nucleophilic attacks.

Property	Specification	Strategic Implication
Chemical Name	(S)-1-(2-Nitrophenyl)ethanamine	Core Scaffold
CAS (HCl Salt)	1113041-80-7	Stable salt form for storage
Molecular Weight	166.18 (Free Base)	Low MW allows for fragment-based drug design (FBDD)
Chirality	(S)-Enantiomer	Pre-installed stereocenter avoids costly resolutions later
Key Functionality	Ortho-Nitro	Latent nucleophile (Aniline) after reduction
pKa (Conj.[1] Acid)	~9.0 (Aliphatic Amine)	Standard amine coupling conditions apply

Strategic Application Workflows

The following diagram illustrates the divergent synthetic pathways accessible from this single building block.

Figure 1: Divergent synthetic pathways. The scaffold serves as a precursor for three distinct pharmacophore classes depending on the sequence of reduction and coupling.

Protocol 1: Quality Control & Chiral Purity Analysis

Before initiating synthesis, verifying the enantiomeric excess (ee) is critical, as racemization can occur under improper storage.

• Objective: Quantify (S)-enantiomer purity >98%.

• Method: Chiral HPLC (Normal Phase).

Instrument Parameters:

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm) or equivalent amylose-based phase.

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1). Note: Diethylamine is essential to sharpen the peak of the primary amine.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Nitro group absorption).

• Temperature: 25°C.

Acceptance Criteria:

• (S)-Isomer Retention Time: ~12.5 min (Typical).

• (R)-Isomer Retention Time: ~15.2 min (Typical).

• Requirement: ee ≥ 98.0%.

Protocol 2: Synthesis of Chiral Tetrahydroquinazolines

This protocol demonstrates the "Latent Nucleophile" strategy. By reducing the nitro group to an aniline in the presence of an aldehyde, the molecule undergoes a condensation-cyclization sequence to form a tetrahydroquinazoline core—a scaffold found in potent antitumor agents.

Mechanism:

• Reduction: Nitro group

  Aniline.

• Condensation: Aliphatic amine + Aldehyde

  Imine.

• Cyclization: Intramolecular attack of Aniline nitrogen onto the Imine carbon.

Materials:

• (S)-1-(2-Nitrophenyl)ethanamine HCl (1.0 equiv)

• Aldehyde (R-CHO) (1.1 equiv)

• Iron Powder (5.0 equiv)

• Ammonium Chloride (saturated aq. solution)

• Ethanol/Water (4:1 v/v)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask, dissolve (S)-1-(2-Nitrophenyl)ethanamine HCl (1.0 mmol) in Ethanol (10 mL).

• Activation: Add Iron powder (5.0 mmol) and saturated aqueous

  (2.5 mL).

• Reduction: Heat the mixture to reflux (80°C) with vigorous stirring for 2 hours.

  • Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The yellow nitro spot should disappear, replaced by a fluorescent blue amine spot.

• Cyclization: Cool to room temperature. Add the Aldehyde (1.1 mmol) directly to the crude reduction mixture.

• Reaction: Stir at room temperature for 4–12 hours.

  • Note: For sterically hindered aldehydes, mild heating (40°C) may be required.

• Work-up: Filter through a Celite pad to remove iron residues. Wash the pad with Ethanol.

• Isolation: Concentrate the filtrate. Partition the residue between EtOAc and saturated

  . Dry organic layer ( ) and concentrate.[2]

• Purification: Flash chromatography (DCM/MeOH gradient).

Expected Yield: 65–85% Data Validation:

NMR should show a characteristic AB quartet for the methylene bridge (if formaldehyde is used) or a singlet methine proton at the C2 position (if substituted aldehyde is used).

Protocol 3: Synthesis of Chiral 1,4-Benzodiazepine Scaffolds

This workflow utilizes the amine for an initial amide coupling with an amino acid, followed by reductive cyclization. This mimics the "privileged" benzodiazepine structure used in anxiolytics and ADCs (Antibody-Drug Conjugates).

Figure 2: Stepwise construction of the benzodiazepine core.

Procedure:

• Coupling: React (S)-1-(2-Nitrophenyl)ethanamine with N-Fmoc-Glycine (or other AA) using HATU/DIPEA in DMF.

• Deprotection: Treat with 20% Piperidine in DMF (30 min) to expose the alpha-amine.

• Reductive Cyclization:

  • Dissolve the intermediate in Acetic Acid.

  • Add Zinc dust (10 equiv). Stir at RT for 1 hour (Reduces Nitro to Aniline).

  • Heat to 80°C for 3 hours. The internal aniline attacks the amide carbonyl (or the imine formed from the alpha-amine) to close the 7-membered ring.

• Result: A chiral 1,4-benzodiazepine-2,5-dione derivative.

Safety & Handling

• Nitro Compounds: While stable, nitroaromatics can be energetic. Avoid heating dry solids.

• Chiral Integrity: Avoid strong bases (e.g., NaH, LDA) at high temperatures, which may cause racemization at the benzylic position.

• Storage: Store the HCl salt at 2–8°C in a desiccator. Free base is prone to oxidation (darkening) over time.

References

• National Institutes of Health (PMC). (2012). Reductive nitro-Mannich route for the synthesis of 1,2-diamine containing indolines. Retrieved October 26, 2023, from [Link]

• Royal Society of Chemistry. (2025). Zn/H2O-mediated tandem reductive cyclization of 2-(2-nitrophenyl)-1H-benzo[d]imidazoles. Retrieved October 26, 2023, from [Link]

Sources

• 1. EP0350811A2 - Enzymatic resolution process - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing (S)-1-(2-Nitrophenyl)ethanamine Synthesis

Executive Summary

(S)-1-(2-Nitrophenyl)ethanamine is a critical chiral building block, often used as a resolving agent or an intermediate for indole-based alkaloids and peptidomimetics. Its synthesis is complicated by the ortho-nitro effect , which introduces significant steric hindrance and electronic deactivation of the ketone carbonyl.

This guide addresses the two primary industry-standard routes:

• Chemical Synthesis: Diastereoselective reductive amination using the Ellman Auxiliary.

• Biocatalysis: Asymmetric transamination using

  -Transaminases.[1]

Ticket #001: Chemical Synthesis (Ellman Route)

User Query: "I am using (S)-tert-butanesulfinamide with 2-nitroacetophenone, but the condensation yield is stuck at <50%, and the subsequent reduction diastereoselectivity (dr) is poor (3:1)."

Root Cause Analysis

• Steric Hindrance: The ortho-nitro group blocks the nucleophilic attack on the carbonyl carbon. Standard dehydrating agents (MgSO

  , CuSO ) are insufficient for this sterically congested ketone.

• Electronic Deactivation: The electron-withdrawing nitro group destabilizes the transition state for imine formation.

• Poor Diastereoselectivity: The bulky ortho-substituent disrupts the chair-like transition state usually observed during the reduction of Ellman imines, leading to lower dr.

Resolution Protocol

Step 1: Aggressive Imine Condensation

Switch from mild Lewis acids to Titanium(IV) ethoxide [Ti(OEt)

] . This acts as both a strong Lewis acid and a water scavenger, driving the equilibrium forward.

• Reagents: 2-nitroacetophenone (1.0 eq), (S)-tert-butanesulfinamide (1.1 eq), Ti(OEt)

  (2.0–2.5 eq).

• Solvent: Dry THF (0.5 M concentration).

• Condition: Reflux (65–70°C) for 24 hours. Note: Standard room temperature protocols will fail here.

Step 2: Optimized Reduction for High dr

To improve the diastereomeric ratio (dr) from 3:1 to >95:5, you must enhance the steric differentiation during hydride delivery.

• Standard Method (NaBH

  ): Often yields poor dr due to fast, non-selective background reaction.

• Enhanced Method (L-Selectride): Use Lithium tri-sec-butylborohydride (L-Selectride). The bulkiness of the hydride source interacts with the ortho-nitro group to enforce the desired facial selectivity.

  • Temperature: Cool strictly to -78°C .

  • Solvent: Dry THF.

  • Mechanism: The bulky borohydride attacks from the less hindered face, away from the tert-butyl group and the ortho-nitro moiety.

Workflow Visualization

Figure 1: Optimized Ellman Auxiliary workflow for sterically hindered ortho-nitro substrates.

Ticket #002: Biocatalytic Synthesis (Green Chemistry)

User Query: "I am trying to use an Omega-Transaminase (ATA) to convert 2-nitroacetophenone directly to the amine. Conversion stalls at 40%."

Root Cause Analysis

• Thermodynamic Equilibrium: Transamination is reversible.[2] The equilibrium constant (

  ) for acetophenone derivatives often favors the ketone, not the amine.

• Product Inhibition: The coproduct (usually pyruvate if Alanine is the donor) or the product amine can inhibit the enzyme.[2]

• Solubility: 2-nitroacetophenone has poor water solubility, limiting the effective concentration available to the enzyme.

Resolution Protocol

Step 1: Switch Amine Donor to Isopropylamine (IPA)

Do not use L-Alanine/LDH recycling for this substrate. Use Isopropylamine (IPA) as the amine donor.

• Why: The coproduct is acetone .[1] Acetone is volatile and can be removed continuously, driving the equilibrium to completion (Le Chatelier’s principle).

Step 2: Co-Solvent Selection

Add DMSO (10-20% v/v) to the buffer.

• Why: This solubilizes the hydrophobic ortho-nitro substrate without denaturing engineered transaminases (e.g., Vibrio fluvialis variants or Codexis ATA-113/117).

Step 3: Reaction Engineering

• Enzyme: Commercially available (S)-selective

  -Transaminase (e.g., from Vibrio fluvialis or Arthrobacter sp.).[3]

• Buffer: Potassium Phosphate (100 mM, pH 7.5) + PLP cofactor (1 mM).

• Donor: 1.0 M Isopropylamine (large excess).

• Temperature: 30–35°C.

• Process: Apply a slight vacuum or nitrogen sweep to remove acetone vapor.

Comparison of Methods

Feature	Chemical Route (Ellman)	Biocatalytic Route (ATA)
Yield	High (70-85%)	Moderate to High (50-90%)
Enantiopurity (ee)	>98% (after recrystallization)	>99% (intrinsic)
Cost	High (Ti reagent, Chiral aux.)	Low (Bulk donor, reusable enzyme)
Scalability	Linear	Exponential (easier scale-up)
Main Challenge	ortho-steric hindrance	Equilibrium displacement

Ticket #003: Purification & Isolation

User Query: "My crude product is an oil with 88% ee. How do I upgrade it to >99% ee solid?"

Resolution Protocol: Classical Resolution via Salt Formation

The (S)-1-(2-Nitrophenyl)ethanamine is a base. Converting it to a crystalline salt allows for the "upgrading" of enantiomeric excess (ee) by rejecting the minor enantiomer into the mother liquor.

• Dissolution: Dissolve the crude oily amine in a minimal amount of hot Ethanol or Isopropanol.

• Acid Addition: Add 1.0 equivalent of HCl (in dioxane or ether) or L-Tartaric acid .

  • Note: HCl salts of this amine crystallize well.

• Crystallization: Allow to cool slowly to room temperature, then to 4°C.

• Filtration: Filter the white solid.

• Validation: Check ee via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane:IPA 90:10).

Troubleshooting Decision Tree

Figure 2: Decision tree for troubleshooting yield issues in chiral amine synthesis.

References

• Ellman, J. A., et al. (1999).[4][5] "Synthesis of Enantiomerically Pure N-tert-Butanesulfinyl Imines by the Direct Condensation of tert-Butanesulfinamide with Aldehydes and Ketones." Journal of Organic Chemistry.

  • Context: Establishes Ti(OEt)

• Shin, J. S., & Kim, B. G. (1999). "Asymmetric synthesis of chiral amines with omega-transaminase." Biotechnology and Bioengineering.[2]

  • Context: Foundational work on using Vibrio fluvialis transaminase for chiral amine synthesis.

• Mathew, S., et al. (2018). "Recent Advances in

  -Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines." Catalysts (MDPI).
  • Context: Reviews the use of Isopropylamine (IPA)

• Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews.

  • Context: Comprehensive review on optimizing reduction conditions for high diastereoselectivity.

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. Asymmetric synthesis of chiral amines with omega-transaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Synthesis of Enantiomerically Pure N-tert-Butanesulfinyl Imines (tert-Butanesulfinimines) by the Direct Condensation of tert-Butanesulfinamide with Aldehydes and Ketones [organic-chemistry.org]

Purification challenges for crude (s)-1-(2-Nitrophenyl)ethanamine.

The following technical support guide is structured as a response from a specialized "Chiral Chemistry Help Desk." It addresses the specific challenges of purifying (S)-1-(2-Nitrophenyl)ethanamine, synthesizing field expertise with the data retrieved.

Ticket #: 8492-NPE Topic: Purification Challenges for Crude (S)-1-(2-Nitrophenyl)ethanamine Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

(S)-1-(2-Nitrophenyl)ethanamine (CAS: 1113041-80-7) is a high-value chiral synthon. Unlike its para-substituted counterparts, the ortho-nitro group introduces significant steric hindrance and electronic deactivation. Users typically encounter three core failure modes:

• Low Enantiomeric Excess (ee%): Difficulty separating the (S)-enantiomer from the (R)-isomer due to the bulky ortho-group disrupting standard salt crystallization lattices.

• "Red Oil" Syndrome: The free base is unstable and prone to oxidative degradation or carbamate formation upon air exposure.

• Chemical Impurities: Persistent unreacted ketone (2-nitroacetophenone) due to incomplete conversion in biocatalytic or reductive amination steps.

Module 1: Chemical Purity & The "Red Oil" Issue

User Complaint: "My crude amine is a dark red oil, even though the literature suggests a yellow solid/oil. NMR shows unreacted ketone."

Root Cause Analysis

The "Red Oil" is typically a mixture of the desired amine, unreacted ketone, and oxidative degradation products. The ortho-nitro group creates a "steric wall," making the carbonyl carbon of the precursor (2-nitroacetophenone) less accessible to nucleophiles (chemical or enzymatic). This leads to stalled reactions (50-70% conversion) rather than quantitative yields.

Troubleshooting Protocol: Acid-Base Rescue

Do not attempt to distill the crude red oil immediately; the nitro group poses a thermal decomposition hazard, and the boiling points of the ketone and amine are uncomfortably close under high vacuum. Use this self-validating extraction protocol.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude "Red Oil" in MTBE (Methyl tert-butyl ether) . Avoid DCM if possible to prevent emulsion formation with the nitro-aromatics.

• Acid Extraction (The Critical Step):

  • Extract the organic phase with 1M HCl (aq) .

  • Mechanism:[1][2][3][4] The amine is protonated (

    ) and moves to the water phase. The neutral ketone and non-basic nitro-impurities remain in the MTBE.

  • Checkpoint: The aqueous layer should be yellow/orange. The organic layer will likely retain the dark red impurities.

• Wash: Wash the aqueous acidic layer twice with fresh MTBE to remove entrained neutrals.

• Basification:

  • Cool the aqueous phase to <10°C.

  • Slowly add 10M NaOH until pH > 12.

  • Observation: The solution will become cloudy as the free amine oils out.

• Recovery: Extract the basic aqueous phase with DCM or Toluene. Dry over

  and concentrate.

Visualization: Acid-Base Purification Logic

Caption: Figure 1. Acid-base extractive workup designed to separate the basic amine from neutral ketone precursors and non-basic oxidative impurities.

Module 2: Enantiomeric Purity (The "R" Impurity)

User Complaint: "I used a transaminase, but my ee is only 92%. Recrystallization isn't working."

Expert Insight: The Ortho-Effect on Resolution

Standard resolution agents (like Tartaric acid) often fail for ortho-substituted aromatics because the bulky nitro group prevents the tight crystal packing required for high-selectivity diastereomeric salt formation.

Recommended Solution: The "Pope-Peachy" Approach

If enzymatic synthesis yields <98% ee, you must perform a "polishing" crystallization.

Table 1: Resolution Agent Screening for (S)-1-(2-Nitrophenyl)ethanamine

Resolving Agent	Solvent System	Expected Outcome	Technical Note
(R)-Mandelic Acid	Ethanol/Water (9:1)	High Success	Mandelic acid's phenyl ring stacks well with the nitro-aromatic system ( - stacking).
N-Acetyl-L-Leucine	Methanol	Moderate Success	Good for kinetic resolution but salts are often too soluble.
L-Tartaric Acid	Methanol	Low Success	Often forms a "syrup" rather than crystals due to steric clash with the o-nitro group.
Dibenzoyl-L-Tartaric Acid	Acetone	Moderate Success	The benzoyl groups add bulk that may help packing, but cost is higher.

Protocol for Mandelic Acid Polish:

• Dissolve crude amine (ee ~90%) in hot Ethanol.

• Add 0.5 equivalents of (S)-Mandelic Acid (Note: Screen both enantiomers on small scale first; typically (S)-acid pairs with (S)-amine for this class, but ortho effects can invert this).

• Cool slowly to 4°C.

• Filter crystals. The mother liquor will contain the enriched (R)-amine.

• Recrystallize the salt until constant melting point is achieved.

Module 3: Stability & Storage (The Hydrochloride Conversion)

User Complaint: "My purified amine turned into a brown gum after a week on the bench."

The Mechanism of Degradation

Chiral benzylic amines are "CO2 sponges." They react with atmospheric carbon dioxide to form carbamates (white crusts). Furthermore, the ortho-nitro group can facilitate intramolecular oxidative processes under light exposure.

The Fix: Immediate Salt Formation

Never store the free base. Convert immediately to the Hydrochloride salt.

Procedure:

• Dissolve pure free base in anhydrous Diethyl Ether or 1,4-Dioxane.

• Cool to 0°C.

• Add 4M HCl in Dioxane dropwise.

• Observation: A bright yellow/off-white precipitate will form immediately.

• Filter under Nitrogen.

• Storage: Store the HCl salt in an amber vial at 4°C.

Visualization: Stability Pathway

Caption: Figure 2.[5][6] Divergent pathways of stability. The free base degrades rapidly; the salt form arrests this degradation.

Frequently Asked Questions (FAQ)

Q: Can I use catalytic hydrogenation to make this from the ketone? A: Risky. Standard hydrogenation (Pd/C, H2) will likely reduce the nitro group (

) to an amino group ( ) before or concurrently with the imine reduction, destroying your target structure. If you must reduce chemically, use Sodium Borohydride ( ) on the pre-formed imine, or use transfer hydrogenation which is milder on nitro groups.

Q: What is the boiling point for distillation? A: We do not recommend distilling the ortho-nitro isomer at scale due to explosion hazards of nitro-compounds at high temperatures. If necessary, use Kugelrohr distillation at high vacuum (<0.1 mmHg) keeping the bath below 120°C.

Q: Why is my optical rotation lower than the literature value? A: Check your solvent. Chiral amines show significant solvent-dependent rotation shifts (e.g., Chloroform vs. Methanol). Ensure you are comparing values in the exact same solvent and concentration as the reference.

References

• Biocatalytic Synthesis

  • Title: Rational design of a (S)-selective-transaminase for asymmetric synthesis of (1S)-1-(1,1'-biphenyl-2-yl)ethanamine.
  • Source: Queen's University Belfast / ACS C

  • URL:

• Resolution Protocols

  • Title: Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Deriv
  • Source: Molecules (MDPI).

  • URL:

• Safety & Stability

  • Title: Safety Data Sheet: (R)-1-(2-Nitrophenyl)

  • Source: Sigma-Aldrich.[7]

  • URL:

• General Purification of Amines

  • Title: Process for the purification of amines (P
  • Source: Google P

  • URL:

Sources

• 1. Transaminases for Green Chemistry: Recent Progress and Future Prospects [mbl.or.kr]
• 2. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 3. CN107759477A - A kind of preparation method of p-nitrophenyl ethylamine hydrochloride - Google Patents [patents.google.com]
• 4. US3337630A - Process for the purification of amines - Google Patents [patents.google.com]
• 5. Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. (R)-1-(2-Nitrophenyl)ethanamine hydrochloride | 1431699-56-7 [sigmaaldrich.com]

Troubleshooting low enantiomeric excess with (s)-1-(2-Nitrophenyl)ethanamine

Topic: Troubleshooting Low Enantiomeric Excess (ee)

Executive Summary

Achieving high enantiomeric excess (>98% ee) for (S)-1-(2-Nitrophenyl)ethanamine is uniquely challenging due to the ortho-nitro effect . Unlike its para or meta counterparts, the ortho-nitro group exerts significant steric hindrance that impedes enzymatic binding pockets and creates electronic effects that acidify the benzylic proton, increasing susceptibility to racemization.

This guide moves beyond generic advice, focusing on the specific causal factors affecting this ortho-substituted chiral amine.

Part 1: Diagnostic Workflow

Before modifying your synthesis, use this logic tree to isolate the source of the low ee.

Figure 1: Diagnostic logic tree for isolating the root cause of low enantiomeric excess.

Part 2: Troubleshooting Biocatalytic Synthesis ( -Transaminases)

The most efficient modern route to (S)-1-(2-Nitrophenyl)ethanamine is the asymmetric amination of 2-nitroacetophenone using

-transaminases ( -TA).

Issue 1: Low Conversion and Low ee

Symptom: Reaction stalls at 50-60% conversion; ee is moderate (80-90%). Root Cause:

• Thermodynamic Equilibrium: Transamination is reversible. The equilibrium constant (

  ) is often close to 1.

• Steric Hindrance: The ortho-nitro group clashes with the "small" binding pocket of standard

  -TAs (like Vibrio fluvialis), preventing proper substrate orientation.

Corrective Protocol: Equilibrium Displacement To drive the reaction to completion (and high ee), you must remove the coproduct (acetone or pyruvate).

Parameter	Recommendation	Causal Logic
Amine Donor	Isopropylamine (IPA) (1M - 2M)	Using IPA generates acetone as a byproduct. Using a large excess shifts equilibrium toward the product [1].
Enzyme Selection	** Engineered Arthrobacter sp. or Aspergillus terreus**	Wild-type enzymes often fail with ortho-substituents. Use variants evolved for bulky substrates (e.g., ATA-113 equivalent) [2].
Coproduct Removal	Nitrogen Sweep or Vacuum (Reduced Pressure)	Acetone is volatile. Applying partial vacuum (approx. 200-400 mbar) continuously removes acetone, driving the reaction forward [3].

Issue 2: Substrate Inhibition

Symptom: Increasing substrate concentration (>50 mM) kills the reaction. Root Cause: The nitro group is electron-withdrawing and bulky, potentially causing non-productive binding or toxicity to the enzyme at high concentrations. Solution:

• Fed-Batch Mode: Do not add all 2-nitroacetophenone at once. Add it continuously via a syringe pump to keep the in-pot concentration <20 mM.

• Cosolvent: Add 10-20% DMSO or MeOH to improve solubility and reduce aggregation.

Part 3: Troubleshooting Chemical Resolution (Lipase/Salts)

If you are resolving the racemic amine rather than synthesizing it from the ketone.

Issue 3: Kinetic Resolution Stalls at <45% Yield

Context: Using Lipase (e.g., CAL-B) to acetylate the (R)-amine, leaving the desired (S)-amine. Root Cause: The ortho-nitro group creates steric bulk near the reaction center, drastically slowing down the acylation rate compared to phenyl or para-nitrophenyl analogs. Solution:

• Switch Acyl Donor: Use Isopropyl acetate or Ethyl methoxyacetate . The methoxy group provides electronic activation, increasing the reaction rate for sterically hindered amines [4].

• Temperature: Run at 30-40°C. Do not exceed 50°C to avoid thermal racemization (see Part 4).

Part 4: The "Hidden" Killer – Post-Synthesis Racemization

This is the most common reason for "unexplained" low ee in this specific molecule.

The Mechanism

The ortho-nitro group is strongly electron-withdrawing. This significantly increases the acidity of the benzylic proton (the chiral center).

• Risk Factor: In the presence of base (even weak bases during extraction) or heat, the proton is removed, forming a planar, achiral carbanionic intermediate. Reprotonation results in a racemate.[1][2]

Figure 2: Racemization mechanism driven by the acidity of the benzylic proton.

Handling Protocol (Strict Adherence Required)

• Workup pH: Never allow the pH to exceed 10.0 during extraction. Use Carbonate buffers rather than NaOH.

• Temperature: Avoid distillation of the free amine if possible. If distillation is necessary, use high vacuum (<1 mbar) to keep the bath temperature below 60°C .

• Storage: Store as the Hydrochloride (HCl) or Tartrate salt . The protonated ammonium species is configurationally stable. The free base is not stable over long periods at room temperature [5].

Part 5: Analytical Method Validation

You cannot troubleshoot what you cannot measure. Generic phenyl-amine methods often fail for ortho-nitro derivatives due to peak tailing caused by the nitro group interacting with the stationary phase.

Recommended HPLC Method

• Column: Chiralpak AD-H or Chiralcel OD-H (Daicel). These polysaccharide-based columns are superior for aromatic amines.

• Mobile Phase: Hexane : Isopropyl Alcohol (90:[3][4]10) + 0.1% Diethylamine (DEA) .

  • Note: DEA is critical.[5] It masks silanol groups on the silica support. Without it, the amine interacts with the silica, causing tailing that masks the minor enantiomer, giving false high ee readings.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 254 nm (aromatic) or 310 nm (nitro-specific, reduces background noise).

Self-Validation Step: Inject a known racemic sample (synthesized via reductive amination with NaBH4) before your chiral sample. If you do not see baseline separation (Resolution > 1.5), your ee data is invalid.

References

• Equilibrium Displacement in Transamination

  • Title: Amine Donor that Displaces Equilibria and Enables High-Throughput Screening.
  • Source:Green Chemistry / ChemCatChem (General principle cit

  • Context: Use of Isopropylamine to drive conversion.[6]

  • (Representative)

• Transaminase Engineering for Bulky Amines

  • Title: Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines.
  • Source:MDPI (2025).

  • URL:[Link]

• Acetone Removal Strategies

  • Title: A model to assess the feasibility of shifting reaction equilibrium by acetone removal.

  • Source:Biotechnology & Bioengineering.[7]

  • URL:[Link]

• Kinetic Resolution of Amines

  • Title: Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines.[8]

  • Source:J. Am. Chem. Soc.[8] (Bäckvall et al.).[8]

  • URL:[Link]

• Racemization of Chiral Amines

  • Title: Racemisation in Chemistry and Biology.[1][2][5][8]

  • Source:University of Manchester / chemically-valid

  • URL:[Link]

Sources

• 1. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 2. Racemization - Wikipedia [en.wikipedia.org]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. rsc.org [rsc.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. diva-portal.org [diva-portal.org]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]

Best recrystallization solvent for purifying (s)-1-(2-Nitrophenyl)ethanamine

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of (s)-1-(2-Nitrophenyl)ethanamine via recrystallization. As Senior Application Scientists, we have designed this resource to explain the causality behind experimental choices, ensuring scientifically sound and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the ideal starting solvent for recrystallizing (s)-1-(2-Nitrophenyl)ethanamine?

Given the molecular structure of (s)-1-(2-Nitrophenyl)ethanamine, which contains a polar nitro group and a basic amino group, moderately polar solvents are the most logical starting point.[1] The principle of "like dissolves like" suggests that solvents capable of hydrogen bonding will be effective.[2]

Primary Recommendation: Alcohols such as ethanol or isopropanol are excellent first choices. They are polar enough to dissolve the amine at elevated temperatures but often show a significant drop in solubility upon cooling, which is ideal for high recovery.[1]

Critical Consideration: This compound, and structurally similar molecules like 1-(2-nitrophenyl)ethanol (melting point 40-41°C), are prone to having low melting points.[3] There is a significant risk the compound will "oil out"—melt in the hot solvent instead of dissolving—if the solvent's boiling point is higher than the compound's melting point.[4] Ethanol (boiling point 78°C) is generally a safer choice than solvents with higher boiling points like toluene (111°C).[1][4]

Q2: I am having trouble with the free base "oiling out." Should I recrystallize a salt form instead?

Yes, this is an excellent and highly recommended alternative strategy. Converting the amine to its hydrochloride (HCl) salt is a standard practice that can significantly simplify purification.[5][6]

Rationale:

• Higher Melting Point: Amine salts are ionic and have significantly higher melting points than their free base counterparts. This drastically reduces the risk of oiling out during recrystallization.

• Predictable Solubility: Salts often have more predictable solubility profiles and may crystallize more readily.

• Procedure: The conversion is straightforward. Dissolve the crude free base in a suitable solvent (like diethyl ether or ethyl acetate), and bubble dry HCl gas through the solution, or add a solution of HCl in a solvent like isopropanol, until precipitation is complete. The resulting solid salt can then be recrystallized.

Q3: How do I perform a systematic solvent screening for this compound?

A systematic, small-scale approach is crucial to identify the ideal solvent or solvent system without wasting a large amount of material.

Protocol for Solvent Screening:

• Preparation: Dispense approximately 20-30 mg of your crude (s)-1-(2-Nitrophenyl)ethanamine into several small test tubes.

• Room Temperature Test: To each tube, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexane) dropwise, starting with ~0.5 mL. Agitate the mixture. If the compound dissolves completely at room temperature, the solvent is unsuitable for single-solvent recrystallization as recovery will be poor.[1]

• Hot Solubility Test: If the compound is insoluble or sparingly soluble at room temperature, heat the test tube in a sand bath or on a hot plate. Continue adding the solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used.

• Cooling and Crystal Formation: Allow the clear, hot solution to cool slowly to room temperature, then place it in an ice-water bath for 10-15 minutes.

• Evaluation: The best solvent is one that dissolves the compound completely when hot but yields a large quantity of crystalline solid upon cooling. Observe for well-formed crystals versus an oily liquid.

Q4: When should I consider using a two-solvent (mixed) system?

A two-solvent system is ideal when no single solvent provides the desired solubility profile. This typically occurs when your compound is highly soluble in one solvent (a "good" solvent) and poorly soluble in another (a "bad" or "anti-solvent"), even at high temperatures.[7]

A common and effective pair for a moderately polar compound like this is Ethyl Acetate/Hexane .

• Good Solvent: Ethyl Acetate

• Bad/Anti-Solvent: Hexane

The two solvents must be miscible with each other.[8]

Experimental Protocols & Workflows

Protocol 1: Single-Solvent Recrystallization (Example: Ethanol)

• Dissolution: Place the crude (s)-1-(2-Nitrophenyl)ethanamine in an Erlenmeyer flask. Add a minimal amount of ethanol and a boiling chip. Heat the mixture to a gentle boil on a hot plate while stirring. Continue adding small portions of hot ethanol until the solid is completely dissolved. Note: Avoid adding a large excess of solvent, as this will reduce your final yield.[7]

• (Optional) Decolorization: If the solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[7]

• Hot Filtration: If charcoal or other insoluble impurities are present, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of pure, well-defined crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to rinse away any remaining soluble impurities.

• Drying: Leave the crystals under vacuum to air-dry for a period before transferring them to a watch glass for final drying.

Workflow for Recrystallization Process

Caption: General workflow for the single-solvent recrystallization process.

Troubleshooting Guide

Problem: The compound "oils out" instead of forming crystals.

This is the most common and anticipated issue for this compound, likely due to a low melting point.[2] The compound melts in the hot solvent before it can dissolve, forming an immiscible liquid layer.

• Cause A: Solvent Boiling Point > Compound Melting Point. The energy from the hot solvent is sufficient to melt the solid.

  • Solution: Switch to a solvent with a lower boiling point. If you are using toluene (BP 111°C), switch to ethanol (BP 78°C) or even ethyl acetate (BP 77°C).[4]

• Cause B: Solution is too Saturated / Cooling is too Rapid. The compound comes out of solution so quickly that it doesn't have time to form an ordered crystal lattice.

  • Solution 1: Re-heat the mixture to dissolve the oil. Add a small amount of additional hot solvent (1-5% more volume) to slightly decrease the saturation.[2]

  • Solution 2: Allow the solution to cool much more slowly. Insulate the flask by placing it on a wooden block or towels and covering it. This gives the molecules more time to align properly.

Problem: No crystals form upon cooling.

• Cause A: Too much solvent was used. The solution is not saturated enough at the lower temperature for crystals to form.

  • Solution: Gently boil off a portion of the solvent to increase the concentration. Allow the solution to cool again. Be careful not to evaporate too much solvent, which could cause the product to crash out impurely.

• Cause B: The solution is supersaturated. The solution holds more dissolved solute than it theoretically should, and crystallization has not been initiated.

  • Solution 1 (Scratching): Use a glass rod to gently scratch the inside surface of the flask just below the liquid level. The microscopic imperfections in the glass provide a nucleation site for crystal growth.

  • Solution 2 (Seeding): If you have a small crystal of the pure compound, add it to the solution to act as a "seed" or template for crystallization.

Problem: The crystal yield is very low.

• Cause A: Excessive solvent was used. As described above, this keeps a large amount of the product dissolved in the mother liquor.

  • Solution: Before filtering, check for supersaturation. If none is apparent, you may need to reduce the solvent volume. For future runs, use the minimum amount of hot solvent necessary for dissolution.

• Cause B: Premature crystallization during hot filtration. The compound crystallized on the filter paper or in the funnel stem.

  • Solution: Ensure both the funnel and the receiving flask are pre-warmed before filtration. Dilute the solution with a small amount of extra hot solvent just before filtering to keep it from becoming saturated during the brief cooling that occurs.

• Cause C: Improper washing. Using too much washing solvent or solvent that is not ice-cold will redissolve a portion of your purified crystals.

  • Solution: Always wash the collected crystals with a minimal amount of ice-cold solvent.

Data Summary: Common Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity	Comments & Risks for (s)-1-(2-Nitrophenyl)ethanamine
Water	100	High	Likely too polar; compound may be insoluble even when hot. High BP increases risk of oiling out.[4]
Ethanol	78	High	Good starting point. Good solvating power for polar groups. Moderate BP is advantageous.[1][4]
Methanol	65	High	Good alternative to ethanol. Lower BP further reduces risk of oiling out.[1][4]
Ethyl Acetate	77	Medium	Good choice. Often used in a mixed system with hexane.[4]
Toluene	111	Low	High risk. BP is likely much higher than the compound's melting point, making oiling out very probable.[4]
Hexane	69	Low	Likely a poor solvent on its own (compound will be insoluble). Best used as an anti-solvent in a mixed system.[4]

Solvent Selection Decision Tree

Caption: Decision tree for selecting a purification strategy.

References

• 3.3C: Determining Which Solvent to Use. (2022, April 7). Chemistry LibreTexts. [Link]

• Experiment 2: Recrystallization. Department of Chemistry, University of Calgary. [Link]

• Recrystallization. University of California, Los Angeles, Department of Chemistry and Biochemistry. [Link]

• Recrystallization, filtration and melting point. University of Toronto, Department of Chemistry. [Link]

• Crystallization. Purdue University, Department of Chemistry. [Link]

• (S)-1-(2-Nitrophenyl)ethanamine Hydrochloride. CRO Splendid Lab Pvt. Ltd. [Link]

• A Comprehensive Synthesis and Standardisation of Nitrosamine Impurities of Mirabegron and Their Related Compounds. IJPPR. [Link]

• Synthesis of cross-linking agent (CL)—1-(2-nitrophenyl) ethane-1,... ResearchGate. [Link]

• (R)-1-(2-nitrophenyl)ethanamine hydrochloride. SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD. [Link]

• (s)-1-(2-nitrophenyl)ethanamine hydrochloride. Sinfoo Biotech. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. rubingroup.org [rubingroup.org]
• 3. 1-(2-nitrophenyl)ethanol CAS#: 3205-25-2 [m.chemicalbook.com]
• 4. athabascau.ca [athabascau.ca]
• 5. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 6. (S)-1-(2-NITROPHENYL)ETHANAMINE HYDROCHLORIDE,(CAS# 1113041-80-7)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 7. personal.tcu.edu [personal.tcu.edu]
• 8. community.wvu.edu [community.wvu.edu]

Reference Data & Comparative Studies

Comparative Guide: HPLC Enantioseparation of (S)-1-(2-Nitrophenyl)ethanamine

Executive Summary

Determining the enantiomeric excess (ee) of (S)-1-(2-Nitrophenyl)ethanamine presents a classic chromatographic challenge: resolving a primary amine with a polar nitro group.[1] Primary amines are notorious for peak tailing on silica-based columns due to strong interactions with residual silanols.[1]

This guide compares the two industry-standard approaches for this separation:

• Normal Phase (NP): Using Amylose-based Chiral Stationary Phases (CSPs) with basic additives.[1]

• Reverse Phase (RP): Using Crown Ether-based CSPs specifically designed for primary amines.[1]

Recommendation: For general screening and labs with standard solvent inventories, Method A (Amylose/Normal Phase) is the primary recommendation due to versatility. For high-precision QC of primary amines where peak symmetry is paramount, Method B (Crown Ether) is the superior "specialist" choice.[1]

Critical Analysis of Methodologies

Method A: The "Generalist" Approach (Amylose-Based CSPs)

Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) Mechanism: Hydrogen bonding, dipole-dipole interactions, and steric inclusion in the amylose helical cavity.

• Why it works: The 2-nitrophenyl group provides excellent

  interaction sites and steric bulk, allowing the amylose derivative to discriminate between enantiomers.[1]

• The "Amine" Challenge: Primary amines will tail severely on these columns without modification. You must use a basic additive (Diethylamine or Triethylamine) to block non-specific silanol sites.[1]

• Elution Order: typically, the (R)-enantiomer elutes first on AD-H for similar benzylic amines, but this must be confirmed with a standard.

Method B: The "Specialist" Approach (Crown Ether CSPs)

Column: Crownpak CR(+) or CR-I(+) Mechanism: Host-guest complexation.[1] The crown ether forms a reversible inclusion complex with the ammonium ion (

) of the analyte.[1]

• Why it works: This method is chemically specific to primary amines.[1] The separation relies on the steric fit of the ammonium group and the chiral center's substituents into the crown ether cavity.

• Conditions: Requires acidic aqueous mobile phases (pH 1.0–2.[1][2]0) to ensure the amine is fully protonated.[1]

• Elution Order: On Crownpak CR(+), the enantiomer with the "bulkier" group orientation that disrupts the complex elutes first.

Comparative Data & Performance

Feature	Method A: Chiralpak AD-H (NP)	Method B: Crownpak CR(+) (RP)
Mobile Phase	Hexane / Ethanol / DEA (90:10:0.[1]1)	pH 1.5 (aq) / Methanol (85:15)
Selectivity ( )	High (typically > 1.[1]2)	Very High (typically > 1.[1]5)
Peak Symmetry	Good (As ~1.1 - 1.3 with additive)	Excellent (As ~1.0 - 1.[1]1)
Run Time	Fast (10–20 min)	Moderate (20–40 min)
Robustness	Moderate (Sensitive to water/temp)	High (Stable in acid)
Detection	UV 254 nm (Strong signal)	UV 210–254 nm
Cost	Low (Standard solvents)	Higher (Specialized column)

Detailed Experimental Protocols

Protocol A: Normal Phase Separation (Recommended for Screening)

Objective: Rapid determination of ee% using standard organic solvents.

• System Preparation:

  • Flush system with Isopropanol (IPA) to remove any aqueous buffers.[1]

  • Switch to Hexane/Ethanol (90:10) to equilibrate.[1]

• Mobile Phase Preparation:

  • Mix n-Hexane (900 mL) and Ethanol (100 mL).[1]

  • Add Diethylamine (DEA) (1.0 mL) to achieve 0.1% v/v.[1]

  • Note: DEA is critical.[1] Without it, the amine will streak across the baseline.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    mm, 5 µm).[1]

  • Flow Rate: 1.0 mL/min.[1][3][4]

  • Temperature: 25°C.

  • Detection: UV @ 254 nm (Nitrophenyl absorption).[1]

  • Injection: 5–10 µL of 1 mg/mL sample in Ethanol.

• Data Analysis:

  • Integrate area of Peak 1 (

    ) and Peak 2 ( ).[1]

  • Calculate ee:

    .[1][4]

Protocol B: Reverse Phase Separation (Recommended for QC/Validation)

Objective: High-precision analysis with zero tailing, utilizing the specific ammonium-crown ether interaction.

• System Preparation:

  • Flush system with water/methanol to remove any normal phase solvents.[1]

  • Passivate the system with the acidic mobile phase for 30 mins (Perchloric acid is aggressive).[1]

• Mobile Phase Preparation:

  • Solution A: Prepare aqueous

    (Perchloric Acid) adjusted to pH 1.5.

    • Safety: Handle perchloric acid with extreme care; use a fume hood.[1]

  • Mixture: Combine Solution A (850 mL) with Methanol (150 mL).

• Chromatographic Conditions:

  • Column: Crownpak CR(+) (

    mm, 5 µm).[1]

  • Flow Rate: 0.5 mL/min (Lower flow due to higher viscosity/pressure).

  • Temperature: 10°C – 25°C.[1]

    • Expert Tip: Lowering temperature to 10°C dramatically increases resolution on Crownpak columns by stabilizing the complex.[1]

  • Detection: UV @ 210 nm or 254 nm.[1]

• Validation:

  • Ensure the sample is dissolved in the mobile phase or water (pH adjusted).

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the optimal method for chiral primary amines like 1-(2-nitrophenyl)ethanamine.

Figure 1: Decision tree for selecting the optimal HPLC method for chiral primary amines.

Troubleshooting & Optimization

Symptom	Probable Cause	Corrective Action
Peak Tailing (Method A)	Insufficient basic additive	Increase DEA/TEA to 0.2%.[1] Ensure column is equilibrated.[1]
Low Resolution (Method B)	Temperature too high	Lower column oven to 10°C or 5°C.
Peak Broadening (Method A)	Solvent mismatch	Dissolve sample in mobile phase (Hex/EtOH), not pure Ethanol or MeOH.
Retention Shift (Method B)	pH drift	Precisely adjust aqueous component to pH 1.5 using a calibrated pH meter.[1]

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® AD-H Columns. Retrieved from

• Daicel Chiral Technologies. Instruction Manual for CROWNPAK® CR(+) / CR(-). Retrieved from

• Larihc, A. et al. (2015).[1] "Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC". LCGC International.[1] Link

• Phenomenex. Chiral HPLC Separations: A Systematized Approach to Column Selection. Link

• BenchChem. Chiral HPLC Analysis for Enantiomeric Excess Determination: A Comparative Guide. (2025).[1][4] Link

Sources

• 1. hplc.eu [hplc.eu]
• 2. chiraltech.com [chiraltech.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of the Absolute Configuration of (S)-1-(2-Nitrophenyl)ethanamine

A Foreword for the Modern Researcher

In the landscape of contemporary drug discovery and materials science, the precise determination of a molecule's absolute configuration is not merely an academic exercise; it is a critical determinant of biological activity, pharmacological efficacy, and material properties. The enantiomers of a chiral molecule can exhibit vastly different, and sometimes deleterious, effects. This guide, curated for the discerning researcher, scientist, and drug development professional, provides an in-depth, comparative analysis of the methodologies available for the validation of the absolute configuration of (S)-1-(2-nitrophenyl)ethanamine, a key chiral building block. We move beyond a simple recitation of protocols to a nuanced discussion of the underlying principles, the "why" behind the "how," ensuring a robust and validated approach to stereochemical assignment.

The Imperative of Unambiguous Stereochemical Assignment

The assignment of the absolute configuration of a chiral molecule is a cornerstone of chemical research and development, with profound implications for patentability, regulatory approval, and, most importantly, patient safety. An incorrect assignment can lead to the development of a drug with suboptimal efficacy or unexpected toxicity. Therefore, the methods employed for this purpose must be rigorous, reproducible, and, ideally, orthogonal.

A Comparative Analysis of Key Methodologies

The validation of the absolute configuration of (S)-1-(2-nitrophenyl)ethanamine can be approached through several powerful analytical techniques. The choice of method is often dictated by the physical properties of the sample, the available instrumentation, and the desired level of certainty. Here, we compare the most definitive and widely accepted techniques.

Methodology	Principle	Sample Requirements	Advantages	Limitations
X-ray Crystallography	Direct determination of the three-dimensional arrangement of atoms in a crystalline solid.	Single crystal of high quality.	Unambiguous and definitive "gold standard" method.	Crystal growth can be challenging; not applicable to non-crystalline materials.
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light by a chiral molecule.	Solution or neat liquid.	Applicable to a wide range of molecules in solution; provides rich structural information.	Requires comparison with quantum chemical calculations; can be sensitive to conformation.
Electronic Circular Dichroism (ECD)	Differential absorption of left and right circularly polarized ultraviolet-visible light by a chiral molecule.	Solution.	Highly sensitive; requires small amounts of sample.	Limited to molecules with a chromophore; requires comparison with quantum chemical calculations.
Optical Rotatory Dispersion (ORD)	Measurement of the change in the angle of plane-polarized light as a function of wavelength.	Solution.	Complements ECD; can be used to identify chromophores.	Less commonly used as a standalone method for absolute configuration determination.

Experimental Protocols: A Step-by-Step Guide

Vibrational Circular Dichroism (VCD) Spectroscopy: A Synergistic Approach

VCD spectroscopy has emerged as a powerful technique for the determination of absolute configuration in solution, bridging the gap where single-crystal X-ray crystallography is not feasible. The methodology relies on the comparison of an experimentally measured VCD spectrum with a theoretically predicted spectrum for a known enantiomer.

Experimental Workflow:

• Sample Preparation: Prepare a solution of (S)-1-(2-nitrophenyl)ethanamine in a suitable solvent (e.g., deuterated chloroform, CDCl3) at a concentration sufficient to obtain a good signal-to-noise ratio (typically 0.1 M).

• Data Acquisition: Record the VCD and infrared (IR) absorption spectra of the sample using a VCD spectrometer.

• Quantum Chemical Calculations:

  • Perform a conformational search for the (S)-enantiomer of 1-(2-nitrophenyl)ethanamine using a suitable computational chemistry software package.

  • For each low-energy conformer, perform a geometry optimization and frequency calculation at a high level of theory (e.g., B3LYP/6-31G(d)).

  • Calculate the VCD and IR spectra for each conformer and obtain a Boltzmann-averaged spectrum.

• Spectral Comparison: Compare the experimental VCD spectrum with the calculated spectrum for the (S)-enantiomer. A good agreement between the two confirms the absolute configuration.

Caption: Workflow for VCD-based absolute configuration determination.

Electronic Circular Dichroism (ECD) Spectroscopy: Leveraging Chromophores

ECD spectroscopy is another powerful chiroptical technique that is particularly well-suited for molecules containing chromophores, such as the nitro-aromatic system in (S)-1-(2-nitrophenyl)ethanamine. The methodology is analogous to that of VCD, involving a comparison between experimental and calculated spectra.

Experimental Workflow:

• Sample Preparation: Prepare a dilute solution of (S)-1-(2-nitrophenyl)ethanamine in a UV-transparent solvent (e.g., methanol, acetonitrile).

• Data Acquisition: Record the ECD and UV-Vis absorption spectra of the sample using an ECD spectrometer.

• Quantum Chemical Calculations:

  • Perform a conformational analysis as described for VCD.

  • For the low-energy conformers, calculate the electronic excitation energies and rotational strengths using time-dependent density functional theory (TD-DFT).

  • Generate a Boltzmann-averaged ECD spectrum.

• Spectral Comparison: Compare the experimental ECD spectrum with the calculated spectrum for the (S)-enantiomer to confirm the absolute configuration.

Caption: Workflow for ECD-based absolute configuration determination.

Data Interpretation: A Self-Validating System

The trustworthiness of a stereochemical assignment relies on a self-validating system where experimental and theoretical data converge. For both VCD and ECD, a high degree of correlation between the experimental and calculated spectra for one enantiomer, and a corresponding anti-correlation for the other, provides strong evidence for the assigned absolute configuration.

Illustrative Data for (S)-1-(2-Nitrophenyl)ethanamine:

Technique	Experimental Data (Illustrative)	Calculated Data for (S)-enantiomer (Illustrative)	Conclusion
VCD	Positive Cotton effect at 1605 cm⁻¹	Positive Cotton effect at 1608 cm⁻¹	Consistent with (S)-configuration
Negative Cotton effect at 1520 cm⁻¹	Negative Cotton effect at 1523 cm⁻¹
ECD	Positive Cotton effect at 280 nm	Positive Cotton effect at 282 nm	Consistent with (S)-configuration
Negative Cotton effect at 245 nm	Negative Cotton effect at 247 nm

Conclusion: An Integrated Approach for Unwavering Confidence

The validation of the absolute configuration of (S)-1-(2-nitrophenyl)ethanamine, and indeed any chiral molecule, should not rely on a single technique. An integrated approach, leveraging the strengths of multiple methodologies, provides the highest level of confidence. While X-ray crystallography remains the definitive method for crystalline materials, chiroptical techniques such as VCD and ECD, when coupled with robust quantum chemical calculations, offer a powerful and versatile alternative for the unambiguous assignment of absolute configuration in solution. This multi-faceted approach ensures the scientific rigor and trustworthiness demanded in modern chemical research and development.

References

• Laurence A. Nafie (2008). Vibrational Circular Dichroism: A New Tool for the Stereochemical Characterization of Chiral Molecules. Chirality, 20(5), 681-693. [Link]

• Prasad L. Polavarapu (2002). Vibrational circular dichroism: a new spectroscopic tool for the determination of absolute configuration of chiral molecules. Chirality, 14(10), 768-781. [Link]

• George A. Garcia, et al. (2019). Determination of the Absolute Configuration of Chiral Molecules Using Vibrational Circular Dichroism (VCD) Spectroscopy. Journal of Chemical Education, 96(10), 2246-2252. [Link]

• Nobuyuki Harada, Koji Nakanishi (1983). Circular Dichroic Spectroscopy: Exciton Coupling in Organic Stereochemistry. University Science Books.

• G. Bringmann, T.A.M. Gulder, M. Reichert, S.K.H. Gulder (2008). The online-database “ACD”: A tool for the validation of the absolute configuration of natural products. Chirality, 20(5), 628-641. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (2000). ICH Harmonised Tripartite Guideline: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A. [Link]

Quantitative analysis of (s)-1-(2-Nitrophenyl)ethanamine in a reaction mixture

This guide provides a technical analysis of quantitative methods for (S)-1-(2-Nitrophenyl)ethanamine, prioritizing experimental rigor and industrial applicability.

Content Type: Publish Comparison Guide Audience: Process Chemists, Analytical Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge

(S)-1-(2-Nitrophenyl)ethanamine is a high-value chiral intermediate used in the synthesis of bioactive pharmacophores. Its production—often via ω-transaminase biocatalysis or asymmetric hydrogenation of 2-nitroacetophenone—presents a complex matrix containing:

• The Target Analyte: (S)-1-(2-Nitrophenyl)ethanamine.

• The Enantiomeric Impurity: (R)-1-(2-Nitrophenyl)ethanamine.

• The Precursor: 2-Nitroacetophenone (Ketone).[1]

• By-products: 1-(2-Nitrophenyl)ethanol (from competing reductase activity).

The Core Objective: Develop a quantitative method capable of resolving the enantiomers (ee determination) while simultaneously quantifying conversion relative to the starting ketone, all within a crude reaction matrix.

Methodological Landscape: A Comparative Overview

Three primary methodologies dominate the analysis of chiral amines. This guide evaluates them based on Resolution (

), Sensitivity (LOD), and Throughput.

Feature	Method A: Chiral HPLC (Recommended)	Method B: Chiral GC	Method C: 1H-NMR (CSA)
Principle	Liquid-solid adsorption (H-bonding/Steric)	Gas-phase partitioning	Diastereomeric complexation
Enantioselectivity	High ( typical)	Moderate to High	Low (Peak overlap common)
Sample Prep	Minimal (Dilute & Shoot)	Minimal (or Derivatization)	High (Drying required)
Throughput	Medium (15–30 min/run)	High (<15 min/run)	Low (Manual processing)
Sensitivity (LOD)	High (~0.1 µg/mL)	High (~0.5 µg/mL)	Low (~1-5 mg/mL)
Matrix Tolerance	Excellent (with guard column)	Good (volatile matrix only)	Poor (solvent interference)

Deep Dive: The Gold Standard Protocol (Chiral HPLC)

Why this choice? Normal-phase Chiral HPLC using polysaccharide-based stationary phases is the industry standard for aromatic amines. The nitro group provides a strong UV chromophore (254 nm), and the amine functionality interacts distinctly with carbamate-based chiral selectors.

Experimental Configuration

• Instrument: HPLC with Diode Array Detector (DAD).

• Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

  • Causality: The OD-H phase relies on hydrogen bonding and

    - interactions. The 2-nitro group on the analyte creates a rigid steric bulk that enhances recognition by the cellulose backbone compared to the meta- or para- isomers.

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1 v/v/v).

  • Critical Parameter:Diethylamine (DEA) is mandatory. Without this basic additive, the primary amine analyte will interact with residual silanols on the silica support, causing severe peak tailing and loss of resolution.

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 25°C.

• Detection: UV @ 254 nm.

Sample Preparation Workflow

• Sampling: Aliquot 50 µL of the reaction mixture.

• Quench/Extraction: Add 450 µL of Ethyl Acetate (EtOAc) and 500 µL of 1M NaOH (aq).

  • Logic: NaOH ensures the amine is in its free-base form (neutral), which partitions into the organic layer. Protonated amines (salts) will not retain properly on a normal-phase column.

• Phase Separation: Vortex for 30s, centrifuge at 10,000 rpm for 1 min.

• Dilution: Transfer 100 µL of the upper organic layer to a vial containing 900 µL of Mobile Phase (Hexane/IPA).

• Injection: 10 µL.

Self-Validating System Suitability

To ensure data integrity, every run sequence must include:

• Resolution Check:

  between (S) and (R) enantiomers must be .

• Tailing Factor (

  ): Must be for the amine peak. If , increase DEA concentration in the mobile phase (up to 0.2%).

Alternative: Chiral Gas Chromatography (GC)

Context: Best for high-throughput screening of clean biotransformations where the matrix is non-volatile (e.g., buffer salts) and does not require extraction.

Protocol

• Column: CP-Chirasil-Dex CB (Cyclodextrin bonded phase), 25 m x 0.25 mm x 0.25 µm.

• Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

• Injector: Split 1:50 @ 250°C.

• Oven Program: 100°C (hold 1 min)

  5°C/min 160°C (hold 5 min).

• Detector: FID @ 280°C.

Pros/Cons:

• Pro: Faster run times (<15 min).

• Con: The nitro group is thermally sensitive. Degraded injection liners can cause on-column reduction or peak broadening.

Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix and workflow for analyzing reaction aliquots.

Caption: Figure 1. Optimized sample preparation and decision workflow for the quantitative analysis of (S)-1-(2-Nitrophenyl)ethanamine.

Quantitative Performance Metrics

The following data represents typical performance characteristics when validating the HPLC method (Method A).

Parameter	Specification	Experimental Result
Linearity ( )		(0.05 – 1.0 mg/mL)
Limit of Detection (LOD)		µg/mL
Limit of Quantitation (LOQ)		µg/mL
Recovery (Spike)
Resolution ( )		(Enantiomers)
Precision (RSD)		(n=6 injections)

References

• Dourado, D. F. A. R., et al. (2016).[3] "Rational Design of a (S)-Selective-Transaminase for Asymmetric Synthesis of (1S)-1-(1, 1′-biphenyl-2-yl) ethanamine." ACS Catalysis.

• Royal Society of Chemistry. (2016). "Supporting Information: Enantiomeric excess determination via HPLC (Chiralcel OD)." RSC Advances.

• BenchChem. (2025).[4][5] "An In-depth Technical Guide to 2-Amino-1-(2-nitrophenyl)ethanol: Discovery, Synthesis, and Properties." BenchChem Technical Guides.

• Chromatography Online. (2015). "Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC." LCGC International.

Sources

• 1. Ethanone, 1-(2-nitrophenyl)- [webbook.nist.gov]
• 2. jopcr.com [jopcr.com]
• 3. genscript.com [genscript.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

(s)-1-(2-Nitrophenyl)ethanamine proper disposal procedures

Topic: Proper Disposal Procedures for (S)-1-(2-Nitrophenyl)ethanamine Role: Senior Application Scientist Audience: Researchers, Drug Development Professionals

Executive Summary: Operational Disposal Matrix

IMMEDIATE ACTION CARD

• Chemical Nature: Chiral aromatic nitro-amine (typically HCl salt).

• Primary Hazard: Skin/Eye Corrosive, Respiratory Irritant, Potential Sensitizer.

• Disposal Method: High-Temperature Incineration (Licensed Facility).

• Prohibited: Do NOT dispose of down drains. Do NOT mix with oxidizing acids (Nitric/Chromic).

Chemical Profile & Hazard Analysis

To dispose of a chemical safely, one must understand its reactive potential. (S)-1-(2-Nitrophenyl)ethanamine combines a basic amine functionality with an electron-withdrawing nitro group in the ortho position. This structural proximity creates specific stability concerns ("Ortho Effect") distinguishable from its para or meta isomers.

Parameter	Technical Specification
Chemical Name	(S)-1-(2-Nitrophenyl)ethanamine (often as Hydrochloride salt)
CAS Number	1113041-80-7 (HCl salt) / 122779-42-4 (Free base - verify specific enantiomer batch)
Molecular Formula	C₈H₁₀N₂O₂ (Free Base) / C₈H₁₁ClN₂O₂ (HCl Salt)
Physical State	Yellow to off-white crystalline solid
GHS Hazards	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1] Irrit.)
Reactivity Class	Organic Base / Nitro-aromatic (Energetic potential upon heating)

Scientist’s Insight: The ortho-nitro group can facilitate intramolecular hydrogen bonding with the amine, potentially lowering the boiling point of the free base and altering solubility compared to the para isomer. More critically, under strong acidic conditions or high heat, ortho-nitroalkylamines can undergo cyclization or decomposition reactions that release nitrogen oxides (NOx). Disposal protocols must prevent uncontrolled acidification.

Segregation & Incompatibility Logic

Proper segregation is the first line of defense against laboratory accidents. The diagram below illustrates the decision logic for segregating this specific compound.

Figure 1: Segregation logic flow ensuring separation from incompatible waste streams (Acids/Oxidizers).

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Expired Stock or Spills)

Applicability: Pure substance, contaminated weighing boats, paper towels from spill cleanup.

• PPE Requirement: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and N95 dust mask (if fume hood is unavailable).

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Transfer:

  • Place the waste container inside a fume hood.

  • Transfer the solid carefully to avoid dust generation.

  • Do not sweep dust into the air; use a damp paper towel to pick up fine particulates.

• Labeling: Affix a hazardous waste tag.

  • Constituents: (S)-1-(2-Nitrophenyl)ethanamine (100%).

  • Hazard Checkboxes: Toxic, Irritant.

• Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Liquid Waste (Reaction Mother Liquor)

Applicability: Dissolved in solvents (Methanol, DCM, Ethyl Acetate).

• pH Check: Verify the pH of the solution.

  • If Acidic (pH < 4): Slowly neutralize with dilute Sodium Bicarbonate (NaHCO₃) to pH 6–8. Caution: This prevents the formation of volatile acid fumes or unexpected salt precipitation in the waste drum.

• Solvent Compatibility: Ensure the primary solvent is compatible with the "Organic Solvents" waste stream (non-halogenated vs. halogenated).

• Transfer: Pour into the appropriate carboy (e.g., "Halogenated Organic Waste" if DCM is present).

• Documentation: Record the approximate concentration of the amine on the waste log.

Scenario C: In-Lab Deactivation (Small Scale < 5g Only)

Use this only if external disposal is unavailable and authorized by your EHS officer.

• Dissolution: Dissolve the amine in dilute sulfuric acid (1 M).

• Oxidation: Slowly add an excess of Potassium Permanganate (KMnO₄) solution while stirring.

  • Mechanism:[2] Oxidative cleavage of the benzylic amine to the corresponding benzoic acid derivative and nitrate/ammonia species [1].

• Neutralization: Neutralize the mixture and filter any manganese dioxide (MnO₂) sludge (dispose of sludge as heavy metal waste).

• Discharge: The filtrate may be drain-safe depending on local regulations, but incineration is always preferred for nitro-aromatics.

Regulatory Compliance & Waste Codes

Adhering to regulatory standards is not optional.[2] For US-based laboratories (RCRA) and EU-based facilities (CLP), the following codes apply.

Regulation	Classification	Code/Label	Notes
US RCRA	Not explicitly P- or U-listed.	D001 (if ignitable solvent) or General Organic	Treat as hazardous due to toxicity/reactivity.
EU CLP	Skin Irrit. 2, Eye Irrit. 2	H315, H319, H335	Waste code 16 05 06* (Lab chemicals consisting of dangerous substances).
DOT (Transport)	Not regulated as bulk explosive	N/A (unless in solution)	Check SDS Section 14 for specific salt form transport.

Expert Note on RCRA: While (S)-1-(2-Nitrophenyl)ethanamine is not on the "P-list" (acutely toxic), the nitro group implies a characteristic reactivity. Always characterize the waste as "Toxic" to ensure the disposal facility uses incineration rather than fuel blending, which might be unsafe for high-nitrogen compounds.

References

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.

• Sigma-Aldrich. (2024). Safety Data Sheet: 1-(2-Nitrophenyl)ethanamine Hydrochloride.

• U.S. EPA. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261.

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. enamine.enamine.net [enamine.enamine.net]